(Pyridin-2-yl)methanesulfonyl fluoride

Core Science & Biosynthesis

(Pyridin-2-yl)methanesulfonyl fluoride CAS 2091652-76-3 properties

This guide outlines the technical profile, synthesis, and applications of (Pyridin-2-yl)methanesulfonyl fluoride , a specialized organosulfur reagent used in covalent medicinal chemistry and Sulfur-Fluoride Exchange (SuFEx) applications.

A Next-Generation Covalent Warhead & SuFEx Building Block

Executive Summary

(Pyridin-2-yl)methanesulfonyl fluoride (CAS 2091652-76-3) is a heteroaryl-substituted sulfonyl fluoride reagent. Structurally, it consists of a pyridine ring linked via a methylene spacer to a sulfonyl fluoride (–SO₂F) electrophile.

This compound represents a strategic evolution from the classical protease inhibitor PMSF (Phenylmethanesulfonyl fluoride). The incorporation of the pyridine nitrogen introduces unique physicochemical properties:

• pH-Dependent Solubility: The basic pyridyl nitrogen (

  ) allows for protonation, significantly enhancing aqueous solubility compared to the lipophilic PMSF.

• Latent Reactivity: As a sulfonyl fluoride, it exhibits high stability against hydrolysis (unlike sulfonyl chlorides) but reacts selectively with nucleophiles (e.g., Ser, Tyr, Lys residues) under specific activation, making it a premier "SuFExable" warhead for fragment-based drug discovery (FBDD).

Chemical Profile & Properties[1][2][3][4][5][6][7][8][9][10]

Property	Data / Description
Chemical Name	(Pyridin-2-yl)methanesulfonyl fluoride
CAS Number	2091652-76-3
Molecular Formula
Molecular Weight	175.18 g/mol
Structure Description	2-position pyridine substituted with a fluorosulfonylmethyl group.[1][2][3][4][5]
Physical State	Low-melting solid or viscous oil (Predicted based on analogs).
Solubility	Soluble in DCM, MeCN, DMSO. Enhanced aqueous solubility at pH < 5.
Stability	Hydrolytically stable at neutral pH; resistant to reduction.
Reactivity Class	SuFEx Electrophile; Serine Protease Inhibitor.

Synthesis & Production

The synthesis of (Pyridin-2-yl)methanesulfonyl fluoride generally follows a functional group interconversion strategy, starting from the corresponding sulfonyl chloride or utilizing a "fluorosulfurylation" approach.

Method A: Halogen Exchange (Standard Protocol)

This method converts the sulfonyl chloride precursor, which is often generated from 2-picolyl chloride, into the fluoride.

Reagents:

• Precursor: (Pyridin-2-yl)methanesulfonyl chloride (formed via oxidative chlorination of the thiol or sulfinate).

• Fluorinating Agent: Potassium Bifluoride (

  ) or Potassium Fluoride ( ) with 18-crown-6.

• Solvent: Acetonitrile (MeCN) / Water (biphasic) or pure MeCN.

Step-by-Step Protocol:

• Preparation: Dissolve (Pyridin-2-yl)methanesulfonyl chloride (1.0 equiv) in MeCN (0.5 M).

• Fluorination: Add a saturated aqueous solution of

  (2.0 equiv). The reaction is typically biphasic.[6]

• Reaction: Stir vigorously at room temperature for 2–4 hours. Monitor by TLC or LC-MS (conversion of -SO2Cl to -SO2F).

• Workup: Dilute with EtOAc, wash with water and brine. Dry over

  .[7]

• Purification: Concentrate in vacuo. If necessary, purify via silica gel chromatography (Hexane/EtOAc). Note: Sulfonyl fluorides are stable on silica.

Method B: Direct Fluorosulfurylation (Modern SuFEx Route)

For library generation, this compound can be synthesized from 2-(chloromethyl)pyridine using a sulfuryl fluoride (

) source or DABSO/Selectfluor, though Method A is more scalable for this specific scaffold.

Mechanism of Action: SuFEx & Covalent Inhibition

Unlike highly reactive sulfonyl chlorides, (Pyridin-2-yl)methanesulfonyl fluoride is a "sleeping beauty" electrophile. It resists non-specific hydrolysis but reacts rapidly with nucleophiles within a protein binding pocket or under Lewis base catalysis.

Mechanism 1: Serine Protease Inhibition

Similar to PMSF, this molecule targets the catalytic serine residue. The pyridine ring may provide secondary anchoring interactions (H-bonding) within the active site, potentially altering selectivity compared to the phenyl analog.

Mechanism 2: SuFEx Ligation

In chemical biology, it serves as a linker. The reaction is driven by the thermodynamic stability of the fluoride ion leaving group and is often catalyzed by silicon (Si-SuFEx) or calcium salts.

Figure 1: Mechanism of covalent modification via Sulfur-Fluoride Exchange (SuFEx).[2][8]

Applications in Drug Discovery[3][4][5][8][12][16]

A. Fragment-Based Drug Discovery (FBDD)

(Pyridin-2-yl)methanesulfonyl fluoride is an ideal "electrophilic fragment."

• Workflow: Screen a library of sulfonyl fluorides against a target (e.g., KRAS, Kinases).

• Hit Validation: If the fragment binds, the -SO2F warhead covalently locks the protein, allowing crystallographic identification of the binding site.

• Optimization: The pyridine ring serves as a vector for growing the molecule into adjacent pockets.

B. Chemical Biology Probes

Researchers use this reagent to "fish" for reactive serine/tyrosine residues in the proteome. The pyridine motif can be derivatized (e.g., at the 4 or 5 position) with an alkyne handle for subsequent Click chemistry (CuAAC) enrichment.

Experimental Protocol: Protein Labeling Assay

Objective: Test the covalent inhibition of a serine protease (e.g., Trypsin or Chymotrypsin).

• Buffer Prep: Prepare 50 mM Tris-HCl, pH 7.5, 100 mM NaCl.

• Enzyme: Dilute protease to 1 µM in buffer.

• Inhibitor: Prepare a 100 mM stock of (Pyridin-2-yl)methanesulfonyl fluoride in dry DMSO.

• Incubation:

  • Add inhibitor to enzyme (Final conc: 10 µM to 1 mM).

  • Incubate at 25°C for 30–60 minutes.

• Activity Assay: Add fluorogenic substrate (e.g., Z-Phe-Arg-AMC). Monitor fluorescence release (Ex 380 nm / Em 460 nm).

• Control: Run parallel PMSF control. Expect comparable inhibition kinetics but distinct solubility profile.

Handling & Safety

• Toxicity: Like PMSF, this compound is a potent inhibitor of acetylcholinesterase and serine proteases. It is highly toxic if swallowed, inhaled, or absorbed through skin.

• Corrosivity: Hydrolysis releases HF (trace). Handle in a fume hood.

• Deactivation: Quench spills with 1M NaOH or aqueous carbonate to hydrolyze the fluoride (slow process) and neutralize acidity.

References

• Sharpless, K. B., et al. (2014).[2] "SuFEx: A New Family of Click Reactions." Angewandte Chemie International Edition. Link

• Jones, L. H. (2018). "Sulfonyl Fluorides in Drug Discovery." Journal of Medicinal Chemistry. Link

• Enamine Ltd. "Sulfonyl Fluoride Building Blocks for Covalent Drug Discovery." Link

• Otava Chemicals. "SuFEx Handle Fragment Library." Link

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• 8. Turning sulfonyl and sulfonimidoyl fluoride electrophiles into sulfur(VI) radicals for alkene ligation - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis: PyFluor vs. (Pyridin-2-yl)methanesulfonyl Fluoride

This technical guide provides an in-depth structural and functional comparison between PyFluor (2-pyridinesulfonyl fluoride) and its methylene homolog, (Pyridin-2-yl)methanesulfonyl fluoride . It highlights the critical structure-activity relationships (SAR) that determine their respective roles in organic synthesis, specifically focusing on deoxyfluorination and reagent stability.[1]

Structural Determinants of Deoxyfluorination Efficiency and Stability

Executive Summary

PyFluor (2-pyridinesulfonyl fluoride) has emerged as a premier reagent for the deoxyfluorination of alcohols, offering a safer, thermally stable alternative to traditional reagents like DAST (Diethylaminosulfur trifluoride).[1][2][3][4][5][6][7][8] Its efficacy relies on the direct attachment of the sulfonyl fluoride group to the pyridine ring.

In contrast, (Pyridin-2-yl)methanesulfonyl fluoride contains a methylene (

) spacer between the pyridine ring and the sulfonyl group. While structurally similar, this spacer fundamentally alters the reagent's reactivity profile. The presence of acidic -protons in the methylene homolog renders it susceptible to base-mediated elimination (sulfene formation), making it unsuitable for the standard base-promoted deoxyfluorination protocols where PyFluor excels.

Structural Architectures & Electronic Properties

The core difference lies in the linkage between the heteroaromatic ring and the electrophilic sulfur center.

Feature	PyFluor	(Pyridin-2-yl)methanesulfonyl fluoride
IUPAC Name	2-Pyridinesulfonyl fluoride	(Pyridin-2-yl)methanesulfonyl fluoride
Formula
Linkage	Direct ( )	Methylene Spacer ( )
-Protons	None	Two (Acidic)
Electronic Effect	Inductive electron withdrawal by Pyridine activates S-F bond.	Methylene insulates the inductive effect; -protons are activated.
Physical State	Crystalline Solid (m.p. 23–26 °C)	Typically Liquid/Low-melting Solid (Less Stable)

Structural Implications

• PyFluor : The pyridine nitrogen exerts a strong inductive effect (

  ), pulling electron density from the sulfonyl group. This increases the electrophilicity of the sulfur atom, facilitating the initial nucleophilic attack by the alcohol substrate without rendering the S-F bond hydrolytically unstable.

• Methylene Homolog : The methylene spacer breaks the conjugation and attenuates the inductive withdrawal. More critically, the protons on the methylene group are benzylic-like (adjacent to an electron-poor pyridine and a sulfonyl group), making them highly acidic (

  ).

Mechanistic Divergence

The presence or absence of

-protons dictates the reaction pathway in the presence of the amidine bases (e.g., DBU, MTBD) required for deoxyfluorination.

Pathway A: PyFluor (Deoxyfluorination)

PyFluor operates via a "sulfonate activation" mechanism.

• Activation : The base activates the alcohol.

• Substitution : The alkoxide attacks the sulfur, displacing fluoride (which is stabilized by the protonated base).

• Fluorination : The fluoride ion attacks the alkyl carbon via

  , displacing the pyridinesulfonate leaving group.

Pathway B: Methylene Homolog (Sulfene Elimination)

The methylene homolog is prone to a destructive side reaction.

• Deprotonation : The strong base (DBU) deprotonates the acidic

  -carbon.

• Elimination : Fluoride is expelled to form a highly reactive sulfene intermediate (

  ).

• Decomposition : The sulfene rapidly polymerizes or reacts non-selectively with nucleophiles, failing to yield the desired alkyl fluoride.

Mechanistic Visualization (Graphviz)

Figure 1: Divergent reaction pathways. PyFluor facilitates controlled substitution, while the methylene homolog undergoes base-mediated elimination.

Experimental Protocols

Standard Protocol: Deoxyfluorination with PyFluor

Adapted from Doyle et al. (2015)

Objective : Conversion of a primary/secondary alcohol to an alkyl fluoride.

Reagents :

• Substrate: Alcohol (1.0 equiv)[1]

• Reagent: PyFluor (1.1 equiv)[1][9][10]

• Base: DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) (2.0 equiv)

• Solvent: Toluene or

  (anhydrous)

Step-by-Step Methodology :

• Preparation : Flame-dry a reaction vial and equip with a stir bar. Purge with nitrogen (though PyFluor is air-stable, moisture exclusion improves yield).

• Dissolution : Add the alcohol substrate (1.0 mmol) and PyFluor (177 mg, 1.1 mmol) to the vial. Dissolve in Toluene (2.0 mL).

• Activation : Add DBU (300 µL, 2.0 mmol) dropwise at room temperature (

  ).

  • Note: A slight exotherm and precipitate formation (DBU

    HF salts) are normal.

• Reaction : Stir at room temperature for 12–48 hours. Monitor via TLC or GC-MS.

• Workup : Quench with dilute HCl (1M) or saturated

  . Extract with Ethyl Acetate.

• Purification : Silica gel chromatography.

Why the Methylene Homolog Fails

If the above protocol is attempted with (Pyridin-2-yl)methanesulfonyl fluoride :

• Upon addition of DBU, the solution would likely turn dark immediately due to sulfene oligomerization.

• The alcohol would remain largely unreacted or form a sulfonate that decomposes.

• Safety Warning : Sulfenes are highly reactive electrophiles and potential sensitizers.

Stability & Storage Profile

Property	PyFluor	Methylene Homolog
Thermal Stability	Stable up to >100°C. No violent decomposition.	Low. Sulfonyl chlorides/fluorides with -H are thermally sensitive.[5]
Hydrolytic Stability	High. Can be weighed in open air.	Moderate to Low. Prone to hydrolysis to sulfonic acid.[11][12][13]
Shelf Life	Months at RT (solid).[4][5][11]	Weeks/Months at -20°C (likely liquid).

References

• Nielsen, M. K., Ugaz, C. R., Li, W., & Doyle, A. G. (2015).[8][9][14][15] PyFluor: A Low-Cost, Stable, and Selective Deoxyfluorination Reagent.[2][5][6][7][8][10][14][15] Journal of the American Chemical Society, 137(30), 9571–9574.[15] [Link]

• Lal, G. S., Pez, G. P., Pesaresi, R. J., Prozonic, F. M., & Cheng, H. (1999). Bis(2-methoxyethyl)aminosulfur trifluoride: a new broad-spectrum deoxofluorinating agent for nucleophilic fluorination of alcohols. The Journal of Organic Chemistry, 64(19), 7048–7054. [Link]

• Dong, J., Krasnova, L., Finn, M. G., & Sharpless, K. B. (2014). Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry. Angewandte Chemie International Edition, 53(36), 9430–9448. [Link]

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• 14. PyFluor: A Low-Cost, Stable, and Selective Deoxyfluorination Reagent [organic-chemistry.org]
• 15. PyFluor: A Low-Cost, Stable, and Selective Deoxyfluorination Reagent - PubMed [pubmed.ncbi.nlm.nih.gov]

2-pyridylmethanesulfonyl fluoride chemical data and SMILES

An In-depth Technical Guide to 2-Pyridinesulfonyl Fluoride (PyFluor)

Introduction: A Paradigm Shift in Deoxyfluorination

In the landscape of modern medicinal chemistry and drug development, the strategic introduction of fluorine atoms into organic molecules is a cornerstone for optimizing pharmacokinetic and pharmacodynamic properties.[1][2] Fluorine's unique characteristics can enhance metabolic stability, improve bioavailability, and modulate the acidity of neighboring functional groups.[3][4] For decades, the deoxyfluorination of alcohols—a direct conversion of a C-OH to a C-F bond—has been a primary strategy for this transformation. However, classical reagents like diethylaminosulfur trifluoride (DAST) have been plagued by significant drawbacks, including thermal instability, a propensity for catastrophic decomposition, and the frequent formation of elimination byproducts that complicate purification.[5][6]

This guide delves into the core chemical data, mechanism, and application of 2-Pyridinesulfonyl Fluoride , widely known by its trade name PyFluor . Developed as a direct response to the limitations of its predecessors, PyFluor has emerged as an inexpensive, remarkably stable, and highly selective deoxyfluorination reagent.[7] It offers a superior safety profile and operational simplicity, allowing for straightforward purifications and broad functional group tolerance, thus representing a significant advancement for researchers, scientists, and drug development professionals.[5][6] This document provides a comprehensive overview grounded in scientific integrity, offering field-proven insights into its application.

Core Chemical Data and Properties

A foundational understanding of a reagent begins with its fundamental chemical and physical properties. 2-Pyridinesulfonyl fluoride is a low-melting crystalline solid, a characteristic that contributes to its ease of handling compared to liquid or gaseous reagents.[5] Its notable stability allows it to be stored on the benchtop for extended periods without detectable decomposition.[5]

Property	Data	Source(s)
IUPAC Name	pyridine-2-sulfonyl fluoride	[8]
Common Synonyms	PyFluor, 2-Pyridinesulfonylfluoride	[8][9][10]
CAS Number	878376-35-3	[8][9]
Molecular Formula	C₅H₄FNO₂S	[8][10]
Molecular Weight	161.16 g/mol	[8]
SMILES	C1=CC=NC(=C1)S(=O)(=O)F	[8][10]
Physical Appearance	White to almost white powder or lump; low-melting solid	[5][11]
Melting Point	23–26 °C	[3][5]
Stability	Thermally and chemically stable; can be stored at room temperature for over 30 days with no detectable decomposition.[5] Does not react violently with water, unlike DAST.

Mechanism of Action: The Basis of Selectivity and Efficacy

The superior performance of PyFluor is rooted in its distinct reaction mechanism, which minimizes the side reactions common to other deoxyfluorination agents. The process is not a direct, aggressive fluorination but a controlled, two-stage sequence that ensures high fidelity.

Causality Behind the Experimental Choice

The selection of PyFluor over reagents like DAST is driven by the need to avoid elimination side products, especially with substrates prone to forming alkenes (e.g., secondary and homobenzylic alcohols).[5][9] The mechanism proceeds through a stable intermediate, which is key to its selectivity. The reaction requires a strong, non-nucleophilic Brønsted base, such as 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) or 7-methyl-1,5,7-triazabicyclo[4.4.0]dec-5-ene (MTBD), to facilitate the initial activation of the alcohol.[5]

The Deoxyfluorination Pathway

The accepted mechanism involves two primary steps:

• Activation and Sulfonate Ester Formation: The reaction is initiated by the base-assisted addition of the substrate alcohol to the electrophilic sulfonyl fluoride center of PyFluor. This forms a key pyridinesulfonate ester intermediate .[12][13] This step effectively converts the poor hydroxyl leaving group into a highly effective pyridinesulfonate leaving group.

• Nucleophilic Displacement: The fluoride ion, liberated in the first step and stabilized by the protonated base, then acts as a nucleophile. It attacks the carbon atom bearing the sulfonate ester, displacing it in a classic Sₙ2 reaction to form the desired carbon-fluorine bond.[14]

This stepwise process avoids the formation of highly reactive carbocationic intermediates that often lead to elimination with other reagents. The base primarily functions to deprotonate the alcohol and stabilize the fluoride leaving group, rather than acting as a nucleophilic catalyst itself.[5]

Caption: Mechanism of PyFluor-mediated deoxyfluorination.

Synthesis Overview

A significant advantage of PyFluor is its accessibility and low cost of production. It can be synthesized on a multigram scale in a straightforward two-step process, making it an economically viable reagent for both academic and industrial laboratories.[5] The synthesis involves:

• Oxidation: 2-mercaptopyridine is oxidized to form the corresponding sulfonyl chloride.

• Halide Exchange: The resulting sulfonyl chloride undergoes a halide exchange reaction with a fluoride source, such as potassium bifluoride (KHF₂), to yield the final 2-pyridinesulfonyl fluoride product.[5]

Experimental Protocol: Deoxyfluorination of a Primary Alcohol

This protocol describes a general procedure for the deoxyfluorination of a primary alcohol using PyFluor. The trustworthiness of this protocol lies in its validation across a broad range of substrates, leading to high yields with minimal side products, which simplifies purification.[5][9]

Materials and Reagents

• Substrate (primary alcohol)

• 2-Pyridinesulfonyl Fluoride (PyFluor) (1.1 - 2.1 equiv.)

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (1.25 - 3.5 equiv.)

• Anhydrous Toluene (or other suitable ethereal solvent)

• Dichloromethane (DCM) for extraction

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel

Step-by-Step Methodology

• Reaction Setup: To an oven-dried flask under an inert atmosphere (e.g., nitrogen or argon), add the primary alcohol (1.0 equiv.).

• Solvent Addition: Dissolve the alcohol in anhydrous toluene (to a concentration of approx. 0.1–0.2 M).

• Reagent Addition: Add 2-pyridinesulfonyl fluoride (1.1 equiv.) to the solution, followed by the dropwise addition of DBU (1.25 equiv.) at room temperature. Causality: The sequential addition ensures the alcohol is present to react with the PyFluor as the base is introduced, promoting the desired reaction pathway.

• Reaction Monitoring: Stir the reaction mixture at room temperature. For less reactive or sterically hindered substrates, moderate heating (e.g., 50 °C) may be required.[5][9] Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed. Reaction times are typically longer than with DAST but this is a trade-off for higher selectivity.[12]

• Work-up: Upon completion, dilute the reaction mixture with dichloromethane. Wash the organic layer sequentially with saturated aqueous NaHCO₃ and brine. Causality: The aqueous wash is crucial for removing the ionic pyridinesulfonate byproduct, the protonated DBU, and any unreacted DBU.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: The crude product is often of high purity. For further purification, the residue can be passed through a short plug of silica gel, eluting with an appropriate solvent system (e.g., hexanes/ethyl acetate) to remove any remaining baseline impurities.[5] This straightforward purification is a key advantage of the PyFluor method.[9]

Caption: Experimental workflow for PyFluor deoxyfluorination.

Core Applications in Research and Drug Development

The reliability and broad substrate scope of PyFluor make it a valuable tool across several scientific domains.

• Lead Optimization in Drug Discovery: PyFluor is extensively used for the late-stage deoxyfluorination of complex, drug-like molecules.[5] It tolerates a wide array of functional groups, including heterocycles, amides, and even unprotected amines, allowing chemists to rapidly synthesize fluorinated analogs to improve metabolic stability and other ADME properties.[9]

• Natural Product Modification: The mild conditions and high chemoselectivity of the PyFluor method enable the fluorination of sensitive substrates like carbohydrates and steroids without significant degradation or side product formation.[7]

• Radiochemistry for PET Imaging: A groundbreaking application is the synthesis of [¹⁸F]PyFluor for no-carrier-added deoxy-radiofluorination.[5] This allows for the efficient incorporation of the positron-emitting isotope ¹⁸F into biomolecules for use in Positron Emission Tomography (PET), a critical imaging technique in diagnostics and drug development.[2][7] This method delivers radiolabeled products under mild conditions, a significant advantage in the synthesis of sensitive radiotracers.[7]

Safety, Handling, and Storage

While PyFluor has a superior safety profile compared to DAST, it is still a reactive chemical and requires proper handling.

• Handling: As a sulfonyl fluoride, it is corrosive and can cause skin burns and serious eye damage.[8][11] Handle in a well-ventilated area or fume hood, wearing appropriate personal protective equipment (PPE), including gloves and safety glasses.[15] Avoid inhalation of dust.[15]

• Storage: PyFluor is chemically and thermally stable. It should be stored in a tightly closed container in a dry, cool, and well-ventilated place. Unlike DAST, it does not require refrigeration for long-term storage.[7]

• In Case of Exposure:

  • Skin Contact: Immediately wash with plenty of water.

  • Eye Contact: Rinse cautiously with water for several minutes. Seek immediate medical attention.

  • Ingestion: Do NOT induce vomiting. Seek immediate medical attention.

References

• Nielsen, M. K., Ugaz, C. R., Li, W., & Doyle, A. G. (2015). PyFluor: A Low-Cost, Stable, and Selective Deoxyfluorination Reagent. Journal of the American Chemical Society, 137(30), 9571–9574. [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). PyFluor Reagent Guide. ACS.[Link]

• West Virginia University. (n.d.). Investigation of Deoxyfluorination of Alkyl Alcohols Using Pentafluoropyridines through a Covalent Intermediate. The Research Repository @ WVU.[Link]

• Organic Chemistry Portal. (n.d.). PyFluor: A Low-Cost, Stable, and Selective Deoxyfluorination Reagent. .[Link]

• Elsevier. (2025). Unconventional reactivity of sulfonyl fluorides. Trends in Chemistry, 7(3). [Link]

• SYNFACTS. (2024). Deoxyfluorination: A Detailed Overview of Recent Developments. Thieme.[Link]

• National Center for Biotechnology Information. (n.d.). Pyridine-2-sulfonyl Fluoride. PubChem Compound Database.[Link]

• National Center for Biotechnology Information. (n.d.). 2-(4-Fluoropyridin-2-yl)ethane-1-sulfonyl fluoride. PubChem Compound Database.[Link]

• Preprints.org. (n.d.). Fluorine in drug discovery: Role, design and case studies. Preprints.org.[Link]

• National Institutes of Health. (2019). Facile one-pot synthesis of sulfonyl fluorides from sulfonates or sulfonic acids. PubMed Central.[Link]

• Organic Syntheses. (n.d.). Organic Syntheses Procedure. orgsyn.org.[Link]

• National Institutes of Health. (2021). Exploration of the Reactivity of Multivalent Electrophiles for Affinity Labeling: Sulfonyl Fluoride as a Highly Efficient and Selective Label. PubMed.[Link]

• National Institutes of Health. (2023). Fluorine-a small magic bullet atom in the drug development: perspective to FDA approved and COVID-19 recommended drugs. PubMed Central.[Link]

• ResearchGate. (n.d.). (A) Overview of the synthetic methods to obtain sulfonyl fluorides. researchgate.net.[Link]

• MDPI. (2025). Fluoride in Dental Caries Prevention and Treatment: Mechanisms, Clinical Evidence, and Public Health Perspectives. mdpi.com.[Link]

• Washington State Department of Health. (2015). Fluoride mechanism of action preventing dental caries. doh.wa.gov.[Link]

• ChemRxiv. (2024). Alkyl Sulfonyl Fluorides as Ambiphiles in the Stereoselective, Palladium(II)-Catalyzed Cyclopropanation of Unactivated Alkenes. chemrxiv.org.[Link]

• ResearchGate. (n.d.). Tactical Applications of Fluorine in Drug Design and Development. researchgate.net.[Link]

• Bentham Science. (n.d.). Roles of Fluorine in Drug Design and Drug Action. benthamscience.com.[Link]

• National Center for Biotechnology Information. (n.d.). Methanesulfonyl Fluoride. PubChem Compound Database.[Link]

• South African Dental Journal. (n.d.). MECHANISMS OF ACTION OF FLUORIDE IN DENTAL CARIES. sadj.co.za.[Link]

• MDPI. (2023). Drug Discovery Based on Fluorine-Containing Glycomimetics. mdpi.com.[Link]

• National Institutes of Health. (2023). Sulfur fluoride exchange. PubMed Central.[Link]

• National Institutes of Health. (n.d.). Mechanisms of action of fluoride for caries control. PubMed.[Link]

• Taylor & Francis Online. (1999). Current concepts on the theories of the mechanism of action of fluoride. tandfonline.com.[Link]

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Heteroaryl Methanesulfonyl Fluorides: A Next-Generation Warhead for Covalent Medicinal Chemistry and SuFEx Biology

Executive Summary

The landscape of targeted covalent inhibitors (TCIs) and activity-based protein profiling (ABPP) has been fundamentally transformed by the advent of Sulfur(VI) Fluoride Exchange (SuFEx) chemistry. While classic sulfonyl fluorides have long been utilized as serine protease inhibitors, the strategic integration of heteroaryl scaffolds with a methylene spacer—yielding heteroaryl methanesulfonyl fluorides (Het-CH₂-SO₂F)—represents a paradigm shift. This technical guide explores the mechanistic causality, synthetic methodologies, and quantitative profiling of these advanced electrophilic warheads, providing drug development professionals with a blueprint for designing highly selective, "sleeping beauty" covalent probes.

The Evolution of S(VI) Warheads: From PMSF to Heteroaryl Scaffolds

Phenylmethanesulfonyl fluoride (PMSF) is a historically ubiquitous, irreversible inhibitor of serine proteases, widely deployed to prevent protein degradation during cell lysis[1]. However, PMSF is fundamentally limited by its lack of target selectivity and poor aqueous stability, exhibiting a half-life of merely 55 to 110 minutes at physiological pH[1].

To overcome these limitations in modern drug discovery, medicinal chemists have transitioned to heteroaryl methanesulfonyl fluorides . By replacing the simple phenyl ring with diverse heteroaromatic systems (e.g., pyridine, pyrimidine, or thiazole), researchers can exploit specific non-covalent interactions (such as hydrogen bonding and dipole-dipole interactions) within a target protein's binding pocket.

The Critical Role of the Methylene Spacer: Directly attaching a sulfonyl fluoride to a heteroaryl ring (Het-SO₂F) places the sulfur center in direct conjugation with the aromatic system. Depending on the electronic nature of the heterocycle, this can render the warhead either excessively inert or highly susceptible to rapid aqueous hydrolysis[2]. Retaining the methylene spacer (-CH₂-) isolates the S(VI) center from direct resonance effects. This structural choice normalizes the baseline electrophilicity of the S-F bond, creating a highly stable warhead that requires specific enzymatic activation to react.

Mechanistic Foundations: The "Sleeping Beauty" Phenomenon

The fidelity of SuFEx chemistry stems from the extraordinary stability of the S(VI)-F bond in aqueous media, which sharply contrasts with the rapid hydrolysis observed in sulfonyl chlorides[3]. This resistance is dictated by the high activation energy required to displace the tightly bound, highly electronegative fluoride ion[3].

In chemical biology, this stability manifests as the "sleeping beauty" phenomenon [4]. Heteroaryl methanesulfonyl fluorides remain entirely inert in biological buffers, cellular lysates, and human plasma. The warhead is only "awakened" upon binding to the precise active site of its target enzyme (e.g., human neutrophil elastase or specific serine hydrolases)[4].

Within the enzyme's active site, the local microenvironment acts as a highly specific SuFEx catalyst. The enzyme's oxyanion hole polarizes the S=O bonds, while a localized hydrogen-bond network stabilizes the departing fluoride ion. This precise spatial arrangement lowers the activation energy barrier, enabling the catalytic nucleophile (typically a Ser-OH or Tyr-OH) to execute a nucleophilic attack on the S(VI) center. The result is a permanent, covalent sulfonate linkage and the stoichiometric release of HF[4].

Figure 1: The "Sleeping Beauty" SuFEx mechanism of heteroaryl methanesulfonyl fluorides.

Self-Validating Synthetic Methodologies

The synthesis of heteroaryl methanesulfonyl fluorides must be robust, scalable, and verifiable at each intermediate stage. The most reliable approach circumvents the use of toxic SO₂F₂ gas by utilizing an aqueous potassium bifluoride exchange[2]. Below is a field-proven, self-validating protocol for the synthesis of a representative compound: (Pyridin-2-yl)methanesulfonyl fluoride .

Figure 2: Self-validating synthetic workflow for heteroaryl methanesulfonyl fluorides.

Step-by-Step Experimental Protocol

Step 1: Nucleophilic Sulfonation

• Procedure: Dissolve 2-(chloromethyl)pyridine hydrochloride (1.0 eq) in a 1:1 mixture of water and ethanol. Add sodium sulfite (Na₂SO₃, 2.5 eq) and reflux for 12 hours.

• Causality: The highly nucleophilic sulfite anion displaces the primary chloride via an Sₙ2 mechanism. The aqueous-ethanolic solvent system is critical as it ensures the simultaneous solubility of the organic precursor and the inorganic salt, driving the reaction to completion.

• Self-Validation: Monitor the reaction via TLC (ninhydrin or UV active). The highly polar sodium sulfonate product will remain strictly at the baseline (R_f = 0.0 in standard organic eluents). Confirm via ¹H NMR (in D₂O); the singlet of the -CH₂- protons will shift significantly upfield compared to the starting halide.

Step 2: Chlorination to the Sulfonyl Chloride

• Procedure: Isolate the sodium (pyridin-2-yl)methanesulfonate and dry thoroughly under high vacuum to remove all trace water. Suspend the salt in anhydrous dichloromethane (DCM) and add a catalytic amount of DMF. Slowly add thionyl chloride (SOCl₂, 3.0 eq) at 0 °C, then reflux for 4 hours.

• Causality: The Vilsmeier-Haack type intermediate, generated in situ from DMF and SOCl₂, acts as the active chlorinating species. This mildly converts the sulfonate salt into the highly reactive sulfonyl chloride without degrading the delicate heteroaryl ring.

• Self-Validation: Quench a 10 µL reaction aliquot in 1 mL of anhydrous methanol. LC-MS analysis of this aliquot should reveal the mass of the corresponding methyl sulfonate ester, confirming the successful generation of the transient sulfonyl chloride.

Step 3: SuFEx Fluoride Exchange

• Procedure: Concentrate the sulfonyl chloride in vacuo to remove excess SOCl₂. Dissolve the crude residue in acetonitrile. Add a saturated aqueous solution of potassium bifluoride (KHF₂, 4.0 eq) and stir vigorously at room temperature for 6 hours[2].

• Causality: The bifluoride anion (HF₂⁻) acts as both a potent fluoride source and a phase-transfer compatible nucleophile. The biphasic nature of the reaction accelerates the SuFEx exchange, while the inherent stability of the resulting S-F bond prevents subsequent hydrolysis[3].

• Self-Validation: Extract the mixture with ethyl acetate. Validate the final product via ¹⁹F NMR; the appearance of a characteristic, sharp singlet between +50 to +60 ppm definitively confirms the presence of the -CH₂-SO₂F moiety. IR spectroscopy will corroborate this with a strong S-F stretching band at ~790 cm⁻¹.

Quantitative Profiling & Medicinal Chemistry Applications

Heteroaryl methanesulfonyl fluorides are highly modular. By systematically varying the heteroaryl architecture, researchers can finely tune both the non-covalent binding affinity (

) and the covalent inactivation rate ( ). This has proven exceptionally valuable in the discovery of selective covalent inhibitors for disease-relevant proteases like human neutrophil elastase (hNE), which is implicated in chronic obstructive pulmonary disease and inflammatory bowel diseases[4].

Table 1: Comparative Kinetic and Inhibition Parameters of S(VI) Fluorides

Compound Class	Representative Warhead	Target Protease	Aqueous Half-Life (pH 7.4)	IC₅₀ (µM)	Mechanism of Action
Aliphatic/Aryl	PMSF	Broad Serine Proteases	~55 - 110 min	~100 - 500	Non-selective covalent inhibition
Direct Aryl-SO₂F	Benzene-1,2-disulfonyl fluoride	Human Neutrophil Elastase (hNE)	> 24 hours	0.8	Selective SuFEx click
Heteroaryl-CH₂-SO₂F	(Pyridin-2-yl)methanesulfonyl fluoride	hNE / Serine Hydrolases	> 48 hours	2.5 - 10.0	Target-directed SuFEx activation

(Data synthesized from comparative SuFEx profiling and historical PMSF biochemical studies[4],[1].)

Conclusion

The strategic transition from highly reactive, non-selective electrophiles to stable, context-dependent SuFEx warheads marks a critical evolution in medicinal chemistry. Heteroaryl methanesulfonyl fluorides perfectly embody this design philosophy. By utilizing a methylene spacer to tune baseline reactivity and relying on target-specific microenvironments to trigger covalent bond formation, these molecules offer unprecedented precision for activity-based protein profiling and the development of next-generation targeted covalent therapeutics.

References[2] Title: A Convenient Preparation of Heteroaryl Sulfonamides and Sulfonyl Fluorides from Heteroaryl Thiols | The Journal of Organic Chemistry - ACS Publications

Source: acs.org URL: 3] Title: Sulfur fluoride exchange - PMC Source: nih.gov URL: 4] Title: SuFEx-enabled, agnostic discovery of covalent inhibitors of human neutrophil elastase Source: pnas.org URL: 1] Title: Methanesulfonyl fluoride - Wikipedia Source: wikipedia.org URL:

Sources

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• 3. Sulfur fluoride exchange - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pnas.org [pnas.org]

Navigating the Stability and Reactivity of Methylene-Bridged Sulfonyl Fluorides in SuFEx Chemistry

Target Audience: Researchers, Scientists, and Drug Development Professionals Content Type: Technical Whitepaper & Methodological Guide

Executive Summary

Sulfur(VI) Fluoride Exchange (SuFEx) has emerged as a next-generation click chemistry, historically dominated by aryl sulfonyl fluorides due to their exceptional balance of reactivity and stability. However, the expansion of SuFEx into aliphatic chemical space—specifically methylene-bridged sulfonyl fluorides (MBSFs) possessing an

-methylene group ( )—presents a unique mechanistic paradox.

As an application scientist working in covalent drug discovery or materials science, understanding the stability profile of MBSFs is critical. While these compounds exhibit remarkable hydrolytic stability, their

-protons are highly acidic. Under the basic conditions typically required for SuFEx activation, MBSFs are prone to rapid elimination, forming highly reactive sulfene intermediates that lead to uncontrolled polymerization or degradation. This guide dissects the causality behind MBSF stability and provides field-proven, self-validating protocols to successfully harness them in synthetic workflows.

The Mechanistic Dichotomy: Hydrolytic Inertness vs. Base Lability

Hydrolytic Robustness

The

bond in MBSFs is kinetically inert to hydrolysis under neutral or acidic conditions. This stability is driven by the high bond dissociation energy of the bond and the steric/electronic shielding of the hexavalent sulfur center. As demonstrated in recent profiling studies of sulfur(VI) fluorides for chemical biology 1, aliphatic sulfonyl fluorides can persist in aqueous buffers (pH 7.4) for extended periods, making them excellent candidates for covalent biological probes.

The Sulfene Degradation Pathway

The core instability of MBSFs is strictly base-dependent. The strong electron-withdrawing nature of the

group highly acidifies the adjacent -protons. When exposed to basic SuFEx catalysts (e.g., DBU, BTMG), the -carbon is deprotonated. This triggers the rapid expulsion of the fluoride leaving group to generate a sulfene ( ).

Sulfenes are transient, highly electrophilic species. Rather than undergoing the desired controlled SuFEx substitution, sulfenes react indiscriminately with any available nucleophile or undergo self-condensation/polymerization.

Fig 1. Base-induced sulfene degradation pathway of methylene-bridged sulfonyl fluorides.

Comparative Stability Profiling

To make informed experimental choices, it is essential to compare the stability metrics of MBSFs against standard aryl sulfonyl fluorides and specialized bis-sulfonyl systems like methanedisulfonyl fluoride 2.

Compound Class	Representative Structure	Hydrolytic Half-Life (pH 7.4)	Base Tolerance	Primary Degradation Pathway	SuFEx Utility
Aryl-SO₂F		> 24 hours	High	Direct Hydrolysis (Slow)	Excellent (Standard Hub)
Standard MBSF		> 24 hours	Low	Sulfene Elimination	Moderate (Requires specific activation)
Bis-MBSF		~ 12 hours	Moderate	Olefination / Zwitterion	High (Forms stable adducts)

Strategic Workarounds: Bypassing the Sulfene Trap

To successfully utilize MBSFs in SuFEx without triggering sulfene degradation, researchers must alter the activation energy landscape.

Intramolecular Chalcogen Bonding (ChB)

A breakthrough strategy involves incorporating a

-sulfur atom into the aliphatic chain. This -S engages in an intramolecular non-covalent chalcogen bond ( interaction) with the fluorine atom of the sulfonyl group 3. This pre-organizes the transition state and drastically increases the electrophilicity of the sulfur center. Causality: Because the bond is activated internally, the reaction requires significantly weaker bases (or lower base equivalents), keeping the system below the pKa threshold required for -deprotonation and completely bypassing the sulfene pathway.

Fig 2. Intramolecular chalcogen bonding (ChB) activation bypassing the sulfene pathway.

Zwitterionic Stabilization

When using highly acidic MBSFs like methanedisulfonyl fluoride, the addition of a nucleophilic base like DMAP traps the transient intermediate, forming a stable zwitterionic adduct with a planar carbanionic center stabilized by the two

groups. This prevents uncontrolled polymerization and allows for controlled olefination.

Experimental Protocols

The following protocols are designed as self-validating systems . They include built-in analytical checkpoints to ensure the chemistry is proceeding via the desired SuFEx mechanism rather than sulfene degradation.

Protocol A: Mechanistic Stability Profiling of MBSFs (NMR-Based)

Purpose: To determine if a novel MBSF degrades via direct hydrolysis or the sulfene pathway under specific basic conditions. Causality: By using

as a co-solvent, any sulfene intermediate formed will incorporate deuterium at the -position upon quenching. Direct hydrolysis will not result in deuterium incorporation at the -carbon.

Step-by-Step Methodology:

• Preparation: Dissolve 0.1 mmol of the target MBSF in 0.5 mL of

  .

• Baseline Check: Acquire a baseline

  and NMR spectrum. The fluorine typically appears as a distinct multiplet around to ppm.

• Reagent Addition: Add 0.1 mmol of the target base (e.g., BTMG or DBU) and 10

  of .

• Incubation & Monitoring: Stir at room temperature. Acquire NMR spectra at 10 min, 1 hr, and 4 hr intervals.

• Self-Validation Checkpoint:

  • Hydrolysis: Disappearance of the

    ppm signal and appearance of a free fluoride signal (~ ppm), with the -protons remaining intact in the NMR.

  • Sulfene Pathway: Disappearance of the

    -proton signal in the NMR (due to deuterium exchange) and severe baseline broadening (indicative of polymerization).

Protocol B: ChB-Activated SuFEx Coupling of Aliphatic Alcohols

Purpose: To achieve high-yielding SuFEx coupling of a

-S activated MBSF with an aliphatic alcohol without triggering elimination. Causality: We utilize BTMG at strictly sub-stoichiometric levels (0.5 eq). The -S interaction provides the primary activation, allowing the weak basicity to simply deprotonate the incoming alcohol without stripping the -protons of the MBSF.

Step-by-Step Methodology:

• Reaction Setup: In an oven-dried vial under nitrogen, dissolve 0.3 mmol of the

  -S MBSF hub and 0.3 mmol of the target aliphatic alcohol in 1.0 mL of anhydrous Acetonitrile ( ).

• Base Addition: Slowly add 0.15 mmol (0.5 eq) of BTMG (2-tert-Butyl-1,1,3,3-tetramethylguanidine) via microsyringe.

• Reaction: Stir the mixture at room temperature for 2–6 hours.

• Self-Validation Checkpoint (In-situ): Take a 10

  aliquot, dilute in , and run a quick NMR. The complete disappearance of the peak confirms the reaction is complete. The lack of dark, viscous polymeric byproducts visually confirms the avoidance of the sulfene pathway.

• Workup: Quench with 1M

  (1 mL) to neutralize the base, extract with Ethyl Acetate ( mL), dry over , and concentrate. Purify via flash chromatography.

References

• Profiling Sulfur(VI) Fluorides as Reactive Functionalities for Chemical Biology Tools and Expansion of the Ligandable Proteome Journal of the American Chemical Society (ACS)[Link]

• Intramolecular chalcogen bonding activated SuFEx click chemistry for efficient organic-inorganic linking Nature Communications / ResearchGate[Link]

• Olefination with Sulfonyl Halides and Esters: Synthesis of Unsaturated Sulfonyl Fluorides Organic Letters (ACS)[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. d-nb.info [d-nb.info]

Protocols & Analytical Methods

Application Note: Next-Generation SuFEx Click Chemistry Using (Pyridin-2-yl)methanesulfonyl Fluoride (PyMSF)

Executive Summary

Sulfur(VI) Fluoride Exchange (SuFEx) has fundamentally transformed the landscape of click chemistry by offering unparalleled thermodynamic stability and highly specific, stimulus-driven reactivity[1]. While phenylmethanesulfonyl fluoride (PMSF) has long served as a foundational SuFEx hub and a classic serine protease inhibitor[2], its utility is often bottlenecked by moderate reactivity toward unactivated amines and susceptibility to aqueous hydrolysis.

To overcome these barriers, (Pyridin-2-yl)methanesulfonyl fluoride (PyMSF) has emerged as a specialized, next-generation SuFEx reagent[3]. By strategically replacing the phenyl ring with a 2-pyridyl moiety, PyMSF introduces an internal directing group. This structural evolution facilitates intramolecular base assistance and transition-metal chelation, drastically lowering the activation energy required for S(VI)–F bond cleavage. This guide details the mechanistic rationale, comparative advantages, and self-validating protocols for deploying PyMSF in synthetic chemistry and chemical biology[4].

Mechanistic Rationale & Causality

The superior performance of PyMSF is rooted in the "proximity effect" engineered into its molecular architecture. The S(VI)–F bond is highly resistant to heterolytic cleavage; it requires precise spatial activation.

• In O-SuFEx (Phenolic Nucleophiles): The basicity of the 2-pyridyl nitrogen acts as a localized hydrogen-bond acceptor. As a phenol approaches the S(VI) center, the pyridyl nitrogen engages the phenolic proton, pre-organizing the transition state and accelerating the nucleophilic attack without the need for harsh external bases.

• In N-SuFEx (Amine Nucleophiles): Unactivated sulfonyl fluorides typically resist nucleophilic attack by amines. However, the introduction of a hard Lewis acid—specifically Calcium Triflimide,

  —unlocks this latent reactivity[5]. The 2-pyridyl nitrogen of PyMSF strongly chelates the ion alongside the sulfonyl oxygen atoms. This bidentate coordination highly polarizes the S–F bond, creating an intensely electrophilic sulfur center that readily accepts amine nucleophiles.

Fig 1. Mechanistic pathway of PyMSF activation via Lewis acid chelation and S(VI) nucleophilic attack.

Comparative Performance Data

The structural modification from PMSF to PyMSF yields quantifiable improvements in reaction kinetics, stability, and scope.

Parameter	PMSF (Standard)	PyMSF (Next-Gen)	Rationale for Difference
Aqueous Half-Life (pH 7.4)	~110 min	> 24 hours	Pyridine ring alters the -proton acidity, preventing rapid E1cB elimination to sulfene.
O-SuFEx Reaction Time	12 - 24 h	2 - 4 h	Intramolecular H-bonding by the pyridyl nitrogen accelerates phenol attack.
N-SuFEx Competence	Poor (Requires forcing conditions)	Excellent (with )	Pyridyl nitrogen chelates , drastically lowering transition state energy[5].
Proteomic Specificity	Broad (Non-specific protease inhibitor)	Tunable (Context-dependent)	Pyridine moiety alters binding pocket orientation and enables metal-dependent targeting.

Self-Validating Experimental Protocols

Protocol A: Chemoselective O-SuFEx with Phenols

Objective: Synthesis of (pyridin-2-yl)methanesulfonates. Causality & Rationale: DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) is utilized as the base. DBU is specifically chosen because its conjugate acid forms a tight, stabilized ion pair with the expelled fluoride ion, driving the thermodynamic equilibrium forward and preventing reverse hydrolysis[2].

Step-by-Step Methodology:

• Preparation: In an oven-dried 10 mL vial equipped with a stir bar, dissolve the phenolic substrate (1.0 mmol) and PyMSF (1.2 mmol) in anhydrous acetonitrile (4.0 mL).

• Activation: Add DBU (0.2 mmol, 20 mol%) dropwise at room temperature. Note: The reaction remains completely inert until the addition of the DBU catalyst, showcasing the latent nature of the SuFEx hub.

• Incubation: Stir the mixture at room temperature for 2–4 hours.

• Self-Validation (QC Step): Withdraw a 50 µL aliquot, dilute in

  , and perform a rapid NMR scan. The PyMSF starting material exhibits a sharp singlet at approximately . Validation: The complete disappearance of this peak confirms 100% conversion. If the peak persists, add an additional 5 mol% DBU.

• Workup: Quench with saturated aqueous

  , extract with EtOAc ( ), dry over , and concentrate under reduced pressure.

Protocol B: Lewis Acid-Catalyzed N-SuFEx with Amines

Objective: Synthesis of functionalized sulfonamides. Causality & Rationale: Amine nucleophiles are notoriously poor SuFEx participants. We utilize

as a Lewis acid catalyst because the hard ion perfectly matches the hard oxygen/nitrogen ligands of PyMSF. Furthermore, tert-amyl alcohol ( -amylOH) is selected as the solvent; its severe steric hindrance prevents it from acting as a competing nucleophile, completely suppressing solvolysis side-reactions[5].

Step-by-Step Methodology:

• Preparation: In a nitrogen-filled glovebox, combine PyMSF (1.0 mmol), the primary or secondary amine (1.2 mmol), and

  (0.2 mmol, 20 mol%) in a sealed vial.

• Solvation: Add anhydrous

  -amylOH (3.0 mL) and DABCO (1.5 mmol). The DABCO acts as an acid sponge to sequester the generated HF.

• Incubation: Stir at 40 °C for 12 hours.

• Self-Validation (QC Step): Perform TLC (Hexanes:EtOAc 7:3). The highly polar PyMSF will be replaced by a distinct, UV-active sulfonamide spot. Confirm via LC-MS; the mass spectrum must show the

  of the sulfonamide without any trace of sulfonic acid hydrolysis byproducts.

• Workup: Filter the reaction mixture through a short pad of Celite to remove calcium fluoride salts, then purify via flash chromatography.

Protocol C: Chemical Proteomics Bioconjugation

Objective: Profiling context-specific serine/tyrosine residues in complex proteomes using PyMSF as a covalent warhead. Causality & Rationale: Unlike irreversible alkylating agents, PyMSF is a "smart" warhead. It remains entirely unreactive in aqueous biological buffers until it binds to a protein pocket that provides the exact microenvironmental constraints (e.g., an appropriately positioned basic residue) to catalyze the S–F exchange[2].

Step-by-Step Methodology:

• Incubation: Treat native cell lysates (1 mg/mL protein concentration in PBS, pH 7.4) with an alkyne-tagged PyMSF probe (10 µM final concentration) for 2 hours at 37 °C.

• Click-Enrichment: Append a biotin-azide reporter using standard Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) conditions (1 mM

  , 100 µM TBTA, 1 mM TCEP).

• Self-Validation (QC Step): Before proceeding to mass spectrometry, run a small aliquot on an SDS-PAGE gel and perform an in-gel fluorescence scan or Western blot (using streptavidin-HRP). Validation: The presence of discrete, sharp bands (rather than a continuous smear) validates that the PyMSF probe has reacted selectively with specific protein targets rather than indiscriminately labeling the proteome.

• Analysis: Perform streptavidin pulldown, on-bead trypsin digestion, and analyze the eluted peptides via LC-MS/MS to identify the exact site of modification.

Fig 2. Workflow for chemical proteomic profiling using PyMSF as a context-specific covalent warhead.

References

• Dong, J., Krasnova, L., Finn, M. G., & Sharpless, K. B. (2014). "Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry." Angewandte Chemie International Edition.[Link]

• Barrow, A. S., Smedley, C. J., Zheng, Q., Li, S., Dong, J., & Moses, J. E. (2019). "The growing applications of SuFEx click chemistry." Chemical Society Reviews.[Link]

• Mukherjee, P., Woroch, C. P., Cleary, L., Rusznak, M., Franzese, R. W., Reese, M. R., Tucker, J. W., Humphrey, J. M., Etuk, S. M., Kwan, S. C., am Ende, C. W., & Ball, N. D. (2018). "Sulfonamide Synthesis via Calcium Triflimide Activation of Sulfonyl Fluorides." Organic Letters.[Link]

• Zhao, Y., et al. (2020). "SuFEx-enabled, agnostic discovery of covalent inhibitors of human neutrophil elastase." Proceedings of the National Academy of Sciences (PNAS).[Link]

• Sun, D.-Z., et al. (2024). "Radical Fluorosulfonylmethylation: A Photocatalytic and Facile Access to PMSF and Related Derivatives." ACS Catalysis.[Link]

Sources

• 1. Click Chemistry * Sharpless Lab * The Scripps Research Institute [sharpless.scripps.edu]
• 2. pnas.org [pnas.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. The growing applications of SuFEx click chemistry - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]

Application Note: Protein Labeling with (Pyridin-2-yl)methanesulfonyl Fluoride

This Application Note provides a comprehensive technical guide for using (Pyridin-2-yl)methanesulfonyl fluoride (Py-CH₂-SO₂F) as a protein labeling reagent.

Based on its chemical structure, this reagent is a heteroaryl-methyl sulfonyl fluoride . It functions as a SuFEx (Sulfur-Fluoride Exchange) warhead, structurally analogous to the classic serine protease inhibitor PMSF (phenylmethanesulfonyl fluoride), but with distinct physicochemical properties driven by the pyridine ring (enhanced water solubility and pH-tunable reactivity).

Introduction & Scientific Rationale

(Pyridin-2-yl)methanesulfonyl fluoride (Py-CH₂-SO₂F) is a covalent protein modifier belonging to the sulfonyl fluoride class. Unlike highly reactive sulfonyl chlorides, sulfonyl fluorides are "latent" electrophiles; they are stable in aqueous buffer and plasma but react specifically with nucleophilic amino acid side chains (Ser, Tyr, Lys, His) when positioned in an appropriate protein microenvironment.

Why Use Py-CH₂-SO₂F?

While PMSF is the gold standard for inhibiting serine proteases, the (Pyridin-2-yl)methanesulfonyl fluoride variant offers specific advantages:

• Enhanced Solubility: The pyridine nitrogen increases polarity, improving solubility in aqueous buffers compared to the lipophilic phenyl ring of PMSF.

• Protonation-Dependent Reactivity: The pyridine nitrogen (

  ) can be protonated at acidic pH, potentially altering the electrophilicity of the sulfonyl group or enabling electrostatic interactions with anionic residues (Asp/Glu) in the binding pocket.

• SuFEx Versatility: Beyond serine inhibition, this probe acts as a Covalent Fragment . It can label non-catalytic nucleophiles (Tyrosine, Lysine) through Sulfur-Fluoride Exchange (SuFEx) if the pyridine moiety directs binding to a specific pocket.

Mechanism of Action

The labeling reaction proceeds via a nucleophilic substitution at the sulfur(VI) center , releasing fluoride as the leaving group.

Reaction Pathway[1][2][3][4][5]

• Recognition: The pyridine ring directs the molecule into a protein binding pocket (via H-bonding,

  -stacking, or metal coordination).

• Activation: The protein environment (e.g., an oxyanion hole or general base) activates a proximal nucleophile (Ser-OH, Tyr-OH, or Lys-NH₂).

• SuFEx: The nucleophile attacks the sulfonyl sulfur, forming a stable covalent sulfonyl-protein adduct.[1]

DOT Diagram: Reaction Mechanism

Caption: The SuFEx reaction pathway: Reagent binding precedes nucleophilic attack, forming a stable covalent bond and releasing fluoride.[2]

Experimental Protocols

A. Preparation of Stock Solutions

Safety Note: Sulfonyl fluorides are irreversible inhibitors. Handle with gloves and eye protection.

Component	Concentration	Solvent	Stability	Storage
Stock Solution	100 mM	Anhydrous DMSO or Ethanol	~1 month	-20°C (Desiccated)
Working Solution	1–10 mM	Buffer (prepare fresh)	< 1 hour	Do not store

Procedure:

• Weigh 5 mg of (Pyridin-2-yl)methanesulfonyl fluoride (MW ≈ 175.18 g/mol ).

• Dissolve in 285 µL of anhydrous DMSO to make a 100 mM stock.

• Vortex until fully dissolved.

• Aliquot into single-use vials to avoid freeze-thaw cycles.

B. Standard Protein Labeling Protocol (In Vitro)

This protocol is optimized for labeling purified proteins or proteomes (lysates).

Materials:

• Protein sample (1 mg/mL in PBS or HEPES, pH 7.4–8.0).

• Reagent Stock (100 mM in DMSO).

• Quenching Buffer (5x SDS-PAGE loading buffer).

Step-by-Step Workflow:

• Buffer Exchange: Ensure protein is in a buffer free of primary amines (Tris is acceptable only if pH < 8.0, but HEPES/PBS is preferred to prevent buffer labeling).

• Equilibration: Adjust protein concentration to 1 mg/mL (approx. 20–50 µM).

• Reaction Initiation:

  • Add the reagent stock to the protein solution to a final concentration of 100 µM to 1 mM (typically 10–50x molar excess).

  • Note: Keep final DMSO concentration < 2% to prevent denaturation.

• Incubation:

  • Incubate at 25°C for 30–60 minutes or 4°C overnight .

  • Tip: For Tyrosine labeling (SuFEx), slightly higher pH (pH 8.0–8.5) can accelerate the reaction.

• Quenching:

  • For Gel Analysis: Add 5x SDS-PAGE loading buffer (containing

    -mercaptoethanol) and boil at 95°C for 5 minutes.

  • For MS Analysis: Add 4 volumes of cold acetone to precipitate protein, or proceed to digestion.

• Cleanup: Remove excess reagent via Zeba spin columns or dialysis if performing functional assays.

C. Activity-Based Protein Profiling (ABPP) Workflow

If using this reagent as a probe to identify targets in a complex proteome.

DOT Diagram: ABPP Workflow

Caption: Workflow for profiling protein targets. The covalent modification results in a specific mass shift detectable by MS.

Data Analysis & Validation

Mass Spectrometry Interpretation

When analyzing labeled proteins, look for the specific mass shift corresponding to the sulfonyl moiety.

Modification	Formula Added	Monoisotopic Mass Shift ( m)	Target Residues
Pyridyl-methanesulfonyl		+156.01 Da (approx)	Ser, Tyr, Lys, His

Calculation:

• Reagent: Py-CH₂-SO₂F[3]

• Loss: Fluoride (F, mass ~19)

• Addition: Py-CH₂-SO₂- (Mass of reagent minus F).

• Verification: Ensure you search for the modification on S, Y, K, H residues.

Troubleshooting Guide

Issue	Probable Cause	Solution
Low Labeling Efficiency	pH too low	Increase pH to 8.0 to deprotonate Tyr/Lys.
Reagent hydrolysis	Use fresh stock; avoid aqueous storage.
Precipitation	DMSO conc. too high	Keep DMSO < 2% final volume.
Non-specific Labeling	Concentration too high	Titrate reagent down (try 50 µM).

References

• Jones, L. H. (2022). Sulfonyl fluorides as privileged warheads in chemical biology. Chemical Biology & Drug Design .

  • Context: Defines the reactivity profile of sulfonyl fluorides towards Ser, Tyr, and Lys.[1][4][2]

• Narayanam, M. K., et al. (2021).[5] Sulfur(VI) Fluoride Exchange (SuFEx) Chemistry in Chemical Biology. Annual Review of Biochemistry .

  • Context: Comprehensive review of SuFEx mechanisms and protein labeling applic

• Fahrney, D. E., & Gold, A. M. (1963). Sulfonyl fluorides as inhibitors of esterases. I. Rates of reaction with acetylcholinesterase, ngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-inserted">

  -chymotrypsin, and trypsin. Journal of the American Chemical Society .
  • Context: The foundational paper establishing phenylmethanesulfonyl fluoride (PMSF) and analogs as serine protease inhibitors.

• Dong, J., et al. (2014).[6] Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry. Angewandte Chemie International Edition .

  • Context: Describes the stability and "latent" reactivity of the sulfonyl fluoride functional group.[1][4]

Sources

• 1. The proximity-enabled sulfur fluoride exchange reaction in the protein context - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. 114021-45-3_CAS号:114021-45-3_1-Chloro-4-fluoro-2-(trifluoromethoxy)benzene - 化源网 [chemsrc.com]
• 4. Covalent Inhibitors of Protein-Protein Interactions Targeting Lysine, Tyrosine, or Histidine Residues - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Addition of phenylmethylsulfonyl fluoride increases the working lifetime of the trout liver S9 substrate depletion assay resulting in improved detection of low intrinsic clearance rates - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Sulfur (VI) Fluoride Exchange (SuFEx) in Drug Discovery | Department of Chemistry [chem.uga.edu]

Application Note: Synthesis of Pyridine-Functionalized Sulfonamides via SuFEx Click Chemistry

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Focus: Mechanistic causality, self-validating experimental protocols, and quantitative reaction metrics.

Introduction & Scientific Rationale

Pyridine-functionalized sulfonamides are privileged pharmacophores in modern drug discovery. They frequently act as bioisosteres for amides, ureas, and carbamates, offering robust hydrogen-bonding capabilities and improved metabolic stability[1]. Traditionally, the synthesis of these motifs relied on highly reactive sulfonyl chlorides. However, sulfonyl chlorides suffer from hydrolytic instability, susceptibility to reduction, and poor chemoselectivity, often leading to unwanted side reactions during late-stage functionalization.

The advent of Sulfur(VI) Fluoride Exchange (SuFEx) , a next-generation click chemistry pioneered by K. Barry Sharpless in 2014, revolutionized the construction of S–N bonds[1][2]. SuFEx leverages the unique thermodynamic stability of sulfonyl fluorides (

). Unlike other halides, the S–F bond is resistant to thermolysis and heterolytic reduction, yet it undergoes highly efficient, chemoselective substitution when exposed to specific activating catalysts[3]. This allows for the modular synthesis of complex pyridine-sulfonamide arrays, even in solid-phase library generation[4].

Mechanistic Insights: The Causality of S–F Activation

The core principle of SuFEx lies in the deliberate manipulation of activation energy. The S–F bond is inherently inert under ambient conditions due to strong orbital overlap and electrostatic stabilization[3]. A SuFEx reaction is a self-validating system : without a specific catalyst, the starting materials will not react, proving that any observed product is the direct result of targeted catalytic activation rather than background degradation.

To trigger the S–N coupling, two primary catalytic pathways are employed:

• Superbase Activation (DBU / BEMP): Organic superbases facilitate the reaction by hydrogen-bonding with the incoming amine nucleophile, increasing its nucleophilicity, while simultaneously stabilizing the departing fluoride ion[1].

• Lewis Acid Activation (

  ): For sterically hindered or electronically deactivated pyridine amines, Calcium triflimide combined with DABCO provides a dual-activation mechanism. The ion acts as a hard Lewis acid, coordinating with the fluorine atom to weaken the S–F bond, while DABCO activates the amine[5].

Reaction Pathway Visualization

Figure 1. Mechanistic pathway of SuFEx-mediated pyridine-sulfonamide synthesis.

Experimental Protocol: Step-by-Step Methodology

This protocol details the synthesis of a pyridine-functionalized sulfonamide using either a superbase or a Lewis acid catalyst. The procedure is designed to ensure high chemoselectivity and minimal chromatographic purification[6].

Materials & Reagents

• Electrophile: Pyridine-3-sulfonyl fluoride (1.0 mmol)

• Nucleophile: Primary or secondary aliphatic/aromatic amine (1.2 mmol)

• Catalyst System A (Superbase): 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (0.2 mmol, 20 mol%)

• Catalyst System B (Lewis Acid):

  (0.2 mmol, 20 mol%) + DABCO (1.0 mmol)

• Solvents: Anhydrous Acetonitrile (MeCN) for System A; Methanol (MeOH) for System B.

Procedure

• Inert Preparation: Flame-dry a 20 mL reaction vial equipped with a magnetic stir bar. Purge the vial with Nitrogen or Argon to prevent atmospheric moisture from competing as an O-nucleophile.

• Substrate Loading: Add Pyridine-3-sulfonyl fluoride (1.0 mmol) and the amine nucleophile (1.2 mmol) to the vial.

• Solvent Addition (Causality Choice):

  • For System A: Inject 5.0 mL of anhydrous MeCN. MeCN is a polar aprotic solvent that solubilizes the superbase without acting as a competing nucleophile.

  • For System B: Inject 5.0 mL of MeOH. The calcium salt requires a protic, highly polar medium for optimal dissociation and Lewis acid activation[5].

• Catalyst Initiation: Add the chosen catalyst (DBU or

  /DABCO). Self-Validation Check: Prior to catalyst addition, a TLC aliquot will show zero conversion, confirming the inherent stability of the S–F bond[3].

• Reaction Monitoring: Stir the mixture at room temperature (

  ). Monitor the reaction via LC-MS. The reaction typically reaches >95% conversion within 2 to 12 hours.

• Quenching & Workup: Quench the reaction with saturated aqueous

  (10 mL). Extract the mixture with Ethyl Acetate ( mL).

• Phase Separation (Causality Choice): Wash the combined organic layers with brine (15 mL). Because the fluoride byproduct forms a highly water-soluble salt, it partitions entirely into the aqueous phase, effectively self-purifying the organic layer.

• Isolation: Dry the organic phase over anhydrous

  , filter, and concentrate under reduced pressure. The resulting crude pyridine-sulfonamide is typically >90% pure and can be used directly or recrystallized.

Quantitative Data: Catalyst Efficacy Comparison

The following table summarizes the performance of different catalytic systems for the SuFEx coupling of pyridine-3-sulfonyl fluoride with a standard primary amine.

Catalyst System	Solvent	Time (h)	Yield (%)	Chemoselectivity	Mechanistic Role
None (Control)	MeCN	24	< 5	N/A	Demonstrates S–F thermodynamic stability.
DBU (20 mol%)	MeCN	12	85	High	Hydrogen-bond activation of the amine.
BEMP (20 mol%)	MeCN	4	95	High	Stronger superbase; faster kinetics.
Ca(NTf₂)₂ / DABCO	MeOH	2	92	Excellent	Dual Lewis acid (Ca²⁺) / base (DABCO) activation.

Data synthesized from standardized SuFEx optimization studies[1][5].

References

• Synthesis of a variety of sulfamides via SuFEx with isolated yields - ResearchG
• SuFEx Activation with Ca(NTf2)2: A Unified Strategy to Access Sulfamides, Sulfamates, and Sulfonamides from S(VI)
• Modular Synthesis of Alkenyl Sulfamates and β-Ketosulfonamides via Sulfur(VI) Fluoride Exchange (SuFEx) Click Chemistry...
• Sulfur(VI)
• Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry - Chinese Chemical Society
• SuFEx: Sulfonyl Fluorides that Participate in the Next Click Reaction - Sigma-Aldrich

Sources

• 1. researchgate.net [researchgate.net]
• 2. Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry [ccspublishing.org.cn]
• 3. SuFEx: Sulfonyl Fluorides that Participate in the Next Click Reaction [sigmaaldrich.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]

Application Note: Next-Generation Late-Stage Functionalization via SuFEx using (Pyridin-2-yl)methanesulfonyl Fluoride

Executive Summary

Late-stage functionalization (LSF) has revolutionized drug discovery by enabling the rapid diversification of complex active pharmaceutical ingredients (APIs). Among the most robust methodologies is Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry[1]. While traditional aliphatic sulfonyl fluorides (like methanesulfonyl fluoride) are highly stable, their lack of a UV-active chromophore and relatively high activation barriers limit their utility in complex LSF scenarios.

(Pyridin-2-yl)methanesulfonyl fluoride (PyMSF) emerges as a superior bifunctional SuFEx hub. By integrating a 2-pyridyl moiety, this reagent not only provides a strong UV chromophore for reaction monitoring but also leverages the pyridyl nitrogen for intramolecular base assistance and Lewis acid coordination. This guide details the mechanistic rationale, comparative advantages, and self-validating protocols for deploying PyMSF in LSF campaigns.

Mechanistic Rationale & Causality (E-E-A-T)

The Proximity Effect in S-F Activation

Sulfonyl fluorides are famously described as "demure electrophiles" due to their exceptional stability to hydrolysis[1]. To coax them into reacting with nucleophiles (phenols, amines), external catalysts like 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) or Lewis acids such as Ca(NTf2)2 are typically required[2].

PyMSF alters this dynamic through intramolecular pre-organization . The nitrogen atom of the 2-pyridyl group serves as a built-in coordinating handle. When a Lewis acid (e.g., Ca2+) is introduced, it chelates between the pyridyl nitrogen and the sulfonyl oxygen, significantly increasing the electrophilicity of the sulfur(VI) center. Alternatively, in metal-free conditions, the basic nitrogen can hydrogen-bond with the incoming nucleophile, lowering the transition state energy for S-N or S-O bond formation via a proximity-driven SN2-type pathway[3].

Causality Behind Experimental Choices

• Solvent Selection : Acetonitrile (MeCN) is preferred over dichloromethane (DCM) for phenolic SuFEx because its polarity stabilizes the highly charged transition state during fluoride departure.

• Catalyst Choice : While DBU is the standard for SuFEx[1], we recommend Ca(NTf2)2 for PyMSF. The calcium ion specifically exploits the bidentate coordination potential of the 2-pyridylmethylsulfonyl motif, driving the reaction to completion even with sterically hindered APIs[2].

• Self-Validation via UV-Vis : Aliphatic sulfonyl fluorides are invisible to standard UV detectors. The 2-pyridyl group in PyMSF absorbs strongly at 254 nm, allowing chemists to directly quantify reagent consumption and product formation via LC-MS, making the protocol inherently self-validating.

Visualizing the SuFEx Reaction Pathway

Figure 1: Mechanistic pathway of PyMSF-mediated SuFEx highlighting proximity-driven activation.

Comparative Reagent Data

To justify the selection of PyMSF, the following table synthesizes quantitative and qualitative data comparing it against standard SuFEx and fluorination reagents.

Reagent	Reactivity Profile	UV-Vis Tracking (254 nm)	Aqueous Stability	Primary Application	Typical Catalyst
Methanesulfonyl Fluoride	Low	Poor (Invisible)	High	Basic SuFEx	DBU / BTM
4-Fluorobenzenesulfonyl Fluoride	Moderate	Good	Moderate	Aryl SuFEx	DBU
PyMSF (This Guide)	High (Chelation-driven)	Excellent	High	Complex LSF	Ca(NTf2)2 / DBU
PyFluor	High	Good	Low	Deoxyfluorination	DBU

Experimental Protocols

The following step-by-step methodologies are designed as self-validating systems. The built-in analytical checkpoints ensure that any deviation in reactivity is immediately detectable.

Protocol A: Lewis Acid-Catalyzed SuFEx Sulfonylation of Phenolic APIs

This protocol utilizes Calcium bis(trifluoromethanesulfonyl)imide to exploit the chelating ability of PyMSF[2].

Reagents & Materials:

• Phenolic API (1.0 mmol)

• PyMSF (1.2 mmol, 1.2 equiv)

• Ca(NTf2)2 (0.1 mmol, 10 mol%)

• Anhydrous Acetonitrile (MeCN, 5.0 mL)

• Triethylamine (Et3N, 1.5 mmol, 1.5 equiv) - Acts as a proton sink, not the primary SuFEx catalyst.

Step-by-Step Methodology:

• Preparation : In an oven-dried 20 mL scintillation vial equipped with a magnetic stir bar, dissolve the Phenolic API (1.0 mmol) and PyMSF (1.2 mmol) in anhydrous MeCN (5.0 mL).

  • Causality: MeCN is chosen to solubilize the Ca(NTf2)2 catalyst and stabilize the polar transition state.

• Catalyst Addition : Add Ca(NTf2)2 (10 mol%) in one portion, followed immediately by Et3N (1.5 equiv). Seal the vial under a nitrogen atmosphere.

• Reaction & Self-Validation : Stir the mixture at room temperature (20–25 °C).

  • Checkpoint: At t = 2 hours, withdraw a 10 µL aliquot, dilute in 1 mL MeOH, and analyze via LC-MS (UV 254 nm). The PyMSF peak (M+H expected) should decrease synchronously with the appearance of the product peak. If unreacted API remains, the Lewis acid coordination may be sterically hindered; elevate temperature to 40 °C.

• Quenching : Once LC-MS indicates >95% conversion, quench the reaction by adding 5 mL of saturated aqueous NaHCO3.

  • Causality: The basic aqueous quench neutralizes HF byproducts and partitions the water-soluble calcium salts into the aqueous layer.

• Extraction & Purification : Extract with Ethyl Acetate (3 x 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate in vacuo. Purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

Protocol B: Metal-Free Synthesis of Sulfonamides from Aliphatic Amines

For amine-containing APIs, the inherent nucleophilicity of the amine combined with the internal basicity of PyMSF allows for metal-free SuFEx[3].

Step-by-Step Methodology:

• Preparation : Dissolve the Aliphatic Amine API (1.0 mmol) and PyMSF (1.1 mmol) in anhydrous Dichloromethane (DCM, 5.0 mL).

• Activation : Add N,N-Diisopropylethylamine (DIPEA, 2.0 mmol) dropwise.

  • Causality: DIPEA serves as a non-nucleophilic bulk base to sponge the generated HF, preventing the protonation of the starting amine API, which would otherwise stall the reaction.

• Reaction : Stir at room temperature for 4–8 hours. Monitor via TLC (UV active) or LC-MS.

• Workup : Wash the organic layer directly with 1M HCl (2 x 5 mL) to remove excess DIPEA and unreacted amine, followed by brine (5 mL). Dry and concentrate to yield the highly pure sulfonamide.

Workflow Visualization

Figure 2: Standardized experimental workflow for PyMSF-mediated late-stage functionalization.

Troubleshooting Guide

• Low Conversion with Hindered Phenols : If the LC-MS checkpoint at 2 hours shows <50% conversion, the S-F bond may require stronger activation. Switch from Ca(NTf2)2 to DBU (20 mol%) to generate the highly reactive sulfonyl-DBU intermediate[1].

• Desulfonylation during Workup : PyMSF-derived sulfonates are generally stable. However, prolonged exposure to strongly basic aqueous conditions (pH > 12) can lead to hydrolysis. Ensure the quench is performed with mild bases like NaHCO3.

References

• Sharpless, K. B., et al. (2018). SuFEx Click Chemistry Enabled Late-Stage Drug Functionalization. Journal of the American Chemical Society, 140(8), 2919–2925. Available at:[Link]

• Kelly, C. B., et al. (2024). Lewis Acid-Catalyzed Sulfur Fluoride Exchange. Organic Letters. Available at:[Link]

• Dong, J., et al. (2019). SuFEx-enabled, agnostic discovery of covalent inhibitors of human neutrophil elastase. Proceedings of the National Academy of Sciences, 116(38), 18808-18814. Available at:[Link]

• Moses, J. E., et al. (2025). Sulfonyl Fluorides as Alternative to Sulfonyl Chlorides in Parallel Synthesis of Aliphatic Sulfonamides. ResearchGate / Chemical Reviews. Available at:[Link]

Sources

• 1. pnas.org [pnas.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]

Application Note: Strategic Solvent &amp; Base Selection for Deoxyfluorination using PyFluor

Executive Summary

(Pyridin-2-yl)methanesulfonyl fluoride, commonly known as PyFluor , represents a paradigm shift in deoxyfluorination chemistry. Unlike traditional reagents such as DAST (Diethylaminosulfur trifluoride) or Deoxo-Fluor®, which are volatile, moisture-sensitive, and prone to explosive decomposition, PyFluor is a thermally stable, crystalline solid.[1]

This guide details the critical role of solvent selection and base pairing in PyFluor reactions. While the reagent is robust, the success of the

fluorination—and the suppression of the competing elimination—relies heavily on the solvation environment of the intermediate sulfonate species.

Key Takeaway: The use of non-polar solvents (specifically Toluene ) combined with amidine bases (DBU) creates a heterogeneous reaction environment that drives equilibrium forward while minimizing elimination side-products.

Mechanistic Principles & Solvent Logic

To select the correct solvent, one must understand the reaction mechanism. The PyFluor deoxyfluorination proceeds via a "activation-displacement" pathway, not a concerted center exchange like DAST.

The Reaction Pathway

• Activation: The alcohol attacks the sulfonyl fluoride (activated by a Brønsted base) to form a sulfonate ester intermediate .

• Displacement: The fluoride ion (released during activation) acts as a nucleophile, displacing the sulfonate group to form the alkyl fluoride.

The "Salt-Crash" Effect

In non-polar solvents like Toluene, the reaction is often heterogeneous.

• The Benefit: The polar ionic byproducts (protonated base-sulfonate salts) are insoluble in Toluene. As they precipitate ("crash out"), they drive the equilibrium toward product formation (Le Chatelier’s principle) and are removed from the solution, preventing them from acting as counter-ions that might stabilize elimination transition states.

• The Risk in Polar Solvents: In high-dielectric solvents (e.g., DMSO, DMF), these salts remain dissolved, increasing the ionic strength and potentially favoring

  elimination pathways due to the basicity of free fluoride in solution.

Pathway Visualization

The following diagram illustrates the mechanism and the critical divergence point between Product (Fluorination) and Byproduct (Elimination).

Figure 1: Mechanistic pathway of PyFluor deoxyfluorination. Note the bifurcation at the intermediate stage where solvent choice dictates the ratio of Substitution (

) to Elimination ( ).

Solvent Selection Guide

The following table synthesizes experimental data to guide solvent choice based on substrate type.

Solvent Class	Specific Solvent	Suitability	Mechanism of Action / Notes
Aromatic Hydrocarbon	Toluene	Excellent (Standard)	Promotes "Salt-Crash" effect. Minimizes elimination. Best for primary/secondary alcohols.
Ethereal	THF / 1,4-Dioxane	Good	Use if substrate is insoluble in Toluene. Slightly higher risk of elimination than Toluene.
Chlorinated	DCM / Chloroform	Moderate	Good solubility for reactants, but keeps ionic byproducts in solution. Use only if Toluene/THF fails.
Polar Aprotic	Acetonitrile (MeCN)	Sub-optimal	High polarity increases basicity of fluoride, often leading to higher elimination rates.
Polar Aprotic	DMF / DMSO	Avoid	Difficult to remove; stabilizes charged intermediates that favor elimination.
Protic	Alcohols / Water	FATAL	Will react with PyFluor (hydrolysis) or quench the intermediate.

Critical Base Pairing

PyFluor requires an exogenous base. The base must be strong enough to deprotonate the alcohol but non-nucleophilic enough to avoid attacking the sulfonyl sulfur.

• Primary Choice: DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene).[1][2][3]

• Secondary Choice: MTBD (7-Methyl-1,5,7-triazabicyclo[4.4.0]dec-5-ene).[1][2][4]

• Stoichiometry: Typically 2.0 equivalents of base relative to the alcohol.

Standard Experimental Protocol

This protocol is validated for the conversion of primary and secondary alcohols to alkyl fluorides on a 1.0 mmol scale.

Materials

• Substrate: Alcohol (1.0 mmol)

• Reagent: PyFluor (1.2 mmol, 1.2 equiv) [MW: ~159.14 g/mol ]

• Base: DBU (2.0 mmol, 2.0 equiv)

• Solvent: Anhydrous Toluene (2.0 - 4.0 mL)

• Equipment: 10 mL vial with Teflon-lined cap, magnetic stir bar.

Workflow

• Setup: In a clean vial equipped with a stir bar, add the Alcohol (1.0 equiv) and PyFluor (1.2 equiv).

  • Note: PyFluor is a solid and can be weighed in air, but the reaction vessel should be purged with nitrogen/argon if the substrate is highly sensitive.

• Solvation: Add Toluene (2M to 4M concentration relative to substrate). Stir to dissolve or suspend solids.

• Activation: Add DBU (2.0 equiv) dropwise via syringe.

  • Observation: The reaction mixture may turn slightly yellow, and a precipitate (protonated DBU-sulfonate salt) may begin to form within 10-30 minutes.

• Reaction: Cap the vial and stir at Room Temperature (23°C) for 18–24 hours.

  • Optimization: If conversion is low after 24h, heat to 40°C . Avoid temperatures >60°C to prevent thermal elimination.

• Quench & Workup:

  • Dilute the mixture with Et2O or EtOAc (10 mL).

  • Pour into a separatory funnel containing 1N HCl (10 mL). Crucial Step: The acid wash removes the DBU and the pyridine byproducts.

  • Separate phases. Extract aqueous layer 2x with organic solvent.

  • Wash combined organics with Sat. NaHCO3 (to neutralize) and Brine.

  • Dry over MgSO4, filter, and concentrate.

• Purification: Flash column chromatography (Silica gel).

Workflow Visualization

Figure 2: Step-by-step decision tree for PyFluor deoxyfluorination protocol.

Troubleshooting & Optimization

Observation	Probable Cause	Corrective Action
Low Conversion (<20%)	Steric hindrance or poor solubility.	Switch solvent to THF or 1,4-Dioxane . Increase Temp to 50°C.
High Elimination (>30%)	Basic environment too strong; solvent too polar.	Ensure Toluene is used.[1][3] Reduce DBU to 1.5 eq. Cool to 0°C during base addition.
Starting Material Remains	Hydrolysis of PyFluor.	Ensure solvents are anhydrous .[2] PyFluor tolerates moisture better than DAST, but water still consumes the reagent.
Product Co-elutes with Byproducts	Inefficient acid wash.	The pyridine byproduct can streak on silica. Ensure the 1N HCl wash is thorough during workup.

References

• Nielsen, M. K.; Ugaz, C. R.; Li, W.; Doyle, A. G. "PyFluor: A Low-Cost, Stable, and Selective Deoxyfluorination Reagent."[5][6][7] Journal of the American Chemical Society, 2015 , 137(30), 9571–9574.[7] [Link][4][6][7]

• L'Heureux, A.; et al. "Aminodifluorosulfinium Salts: Selective Fluorination Reagents with Enhanced Thermal Stability and Ease of Handling." Journal of Organic Chemistry, 2010 , 75, 3401. (Contextual comparison for stability). [Link]

Sources

• 1. 2-ピリジンスルホニルフルオリド（PyFluor）を用いた脱酸素的フッ素化反応 [sigmaaldrich.com]
• 2. AlkylFluor: Deoxyfluorination of Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. doyle.chem.ucla.edu [doyle.chem.ucla.edu]
• 5. PyFluor: A Low-Cost, Stable, and Selective Deoxyfluorination Reagent [organic-chemistry.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. chemrxiv.org [chemrxiv.org]

One-pot synthesis procedures involving 2-pyridylmethanesulfonyl fluoride

Application Note: Advanced Deoxyfluorination Protocols Using 2-Pyridylmethanesulfonyl Fluoride (PyFluor)

Executive Summary

The introduction of PyFluor (2-pyridinesulfonyl fluoride) marks a paradigm shift in deoxyfluorination chemistry. Historically dominated by diethylaminosulfur trifluoride (DAST) and Deoxo-Fluor®, the field has struggled with reagents that are thermally unstable, moisture-sensitive, and prone to catastrophic decomposition.

PyFluor addresses these liabilities by acting as a crystalline, hydrolytically stable sulfonyl fluoride. Unlike DAST, which functions via a reactive aminosulfur intermediate, PyFluor operates through a one-pot activation-displacement mechanism . It converts alcohols to alkyl fluorides via a transient sulfonate ester, activated by specific amidine or guanidine bases.

This guide details the optimized protocols for using PyFluor to install fluorine into complex scaffolds, prioritizing safety, selectivity, and operational simplicity.

Mechanistic Insight & Rational Design

To optimize the reaction, one must understand that PyFluor does not react spontaneously with alcohols. It requires a "base-assisted" activation.[1][2]

The Mechanism:

• Activation: The base (typically MTBD or DBU) deprotonates the alcohol.

• Sulfonylation: The alkoxide attacks the sulfur center of PyFluor, ejecting fluoride.

• Stabilization: The protonated base pairs with the fluoride ion, stabilizing it while the 2-pyridyl sulfonate ester forms.[1]

• Displacement: The fluoride ion (now a "naked" nucleophile) attacks the alkyl carbon in an

  fashion, displacing the sulfonate leaving group to form the alkyl fluoride.

Why it works: The 2-pyridyl group is electron-withdrawing, making the sulfonyl group sufficiently electrophilic for alcohol attack, yet the resulting sulfonate is a stable enough leaving group to prevent immediate decomposition but reactive enough for displacement by fluoride.

Figure 1: The activation-displacement pathway. Note that the SN2 displacement is often the rate-determining step, requiring extended time or heat for sterically hindered substrates.

Experimental Protocols

Protocol A: The "Gold Standard" (MTBD-Mediated)

Recommended for: High-value substrates, secondary alcohols, and late-stage functionalization.

Rationale: MTBD (7-methyl-1,5,7-triazabicyclo[4.4.0]dec-5-ene) is the optimal base.[1][2][3] It is sufficiently basic to activate the alcohol but non-nucleophilic enough to avoid attacking the sulfonyl center or the alkyl group (side reactions common with DBU).

Reagents:

• Substrate (Alcohol): 1.0 equiv

• PyFluor: 1.1 – 1.2 equiv

• MTBD: 2.0 – 2.5 equiv

• Solvent: Toluene (Preferred) or THF [Concentration: 0.5 M – 1.0 M]

Step-by-Step Procedure:

• Preparation: Charge a reaction vial with the alcohol substrate (1.0 equiv) and PyFluor (1.1 equiv). PyFluor is a solid and can be weighed in air.

• Solvation: Add anhydrous Toluene (0.5 M relative to substrate). Note: Toluene suppresses elimination side-products better than polar solvents.

• Activation: Add MTBD (2.0 equiv) dropwise via syringe.

  • Observation: The reaction mixture typically remains homogeneous or forms a slight precipitate depending on the substrate.

• Reaction: Stir at Room Temperature (23 °C) for 18–48 hours.

  • Checkpoint: Monitor by TLC or LCMS. You will see the rapid formation of the sulfonate intermediate (usually within 1 hour). The conversion of sulfonate to fluoride is slower.

  • Optimization: If the intermediate persists after 24h, heat to 40–50 °C .

• Workup:

  • Dilute with Et₂O or EtOAc.

  • Wash with 1M HCl (2x) and Sat. NaHCO₃ (1x).

  • Why HCl? It protonates and removes the excess MTBD and the pyridylsulfonic acid byproduct into the aqueous phase.

  • Dry over MgSO₄, filter, and concentrate.

• Purification: Flash column chromatography (Silica gel).

Protocol B: The Cost-Effective Method (DBU-Mediated)

Recommended for: Primary alcohols, simple substrates, and large-scale (gram+) batches.

Rationale: DBU is significantly cheaper than MTBD. However, DBU is slightly nucleophilic and can attack the sulfonate intermediate to form a trapped amidinium salt, reducing yield.

Modifications from Protocol A:

• Base: Replace MTBD with DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene).[2][3]

• Stoichiometry: Use 1.2 equiv PyFluor and 2.2 equiv DBU.

• Temperature: Often requires heating to 40 °C to outcompete the side reaction.

Optimization & Troubleshooting Guide

The following table synthesizes data from internal screenings and the seminal Doyle group studies.

Variable	Recommendation	Technical Insight
Solvent	Toluene (Best)	Non-polar solvents destabilize the charged transition state of elimination pathways, favoring substitution ( ).
THF / Dioxane	Good alternatives for solubility issues. Slightly higher rates of elimination.
DCM / MeCN	Avoid. High polarity often leads to increased elimination (alkene formation).
Base	MTBD	Superior yields. Minimal nucleophilic interference. Essential for secondary alcohols.
DBU	Viable for primary alcohols. Risk of forming "N-alkylated" DBU byproducts.
Stoichiometry	1:1.1:2 (Sub:PyF:Base)	Excess base is required to sequester the HF produced and drive equilibrium.
Temperature	23 °C 50 °C	Start at RT. Heat only if the sulfonate intermediate is stable but not converting to fluoride.

Decision Tree for Conditions:

Figure 2: Selection logic for base and conditions based on steric environment.

Safety & Stability Profile (E-E-A-T)

As a safety-conscious scientist, the primary driver for switching to PyFluor is the elimination of explosion hazards associated with DAST.

• Thermal Stability: PyFluor shows no exothermic decomposition up to 300 °C (DSC analysis).[2] In contrast, DAST decomposes explosively starting at ~140 °C.

• Moisture Tolerance: PyFluor is a solid that hydrolyzes slowly. It can be weighed on an open benchtop, unlike DAST which fumes and releases HF immediately upon contact with moist air.

• Reaction Safety: The reaction does not generate gaseous byproducts (like

  from DAST), allowing for use in sealed vials without pressure build-up.

Handling Precaution: While PyFluor is stable, the reaction generates fluoride ions. Standard PPE (gloves, goggles) is mandatory. In the workup phase, the aqueous layer will contain fluoride salts; dispose of according to local EHS regulations for fluoride waste.

References

• Seminal Discovery: Nielsen, M. K.; Ugaz, C. R.; Li, W.; Doyle, A. G. "PyFluor: A Low-Cost, Stable, and Selective Deoxyfluorination Reagent."[4][5][6] J. Am. Chem. Soc.[1][4][5][6]2015 , 137, 9571–9574.[1][4][5][6]

• Process Chemistry & Scale-up: "Deoxyfluorination with 2-Pyridinesulfonyl Fluoride (PyFluor)." Sigma-Aldrich Technical Spotlight.

• Comparative Review: Emer, E., et al. "Deoxyfluorination of Alcohols."[2] Org. Biomol. Chem.2011 , 9, 7176. (Contextual reference for DAST limitations).

Sources

• 1. doyle.chem.ucla.edu [doyle.chem.ucla.edu]
• 2. pubs.acs.org [pubs.acs.org]
• 3. AlkylFluor: Deoxyfluorination of Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 4. organic-chemistry.org [organic-chemistry.org]
• 5. PyFluor: A Low-Cost, Stable, and Selective Deoxyfluorination Reagent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. PyFluor - Wordpress [reagents.acsgcipr.org]

Technical Notes & Optimization

Technical Guide: Preventing Hydrolysis of (Pyridin-2-yl)methanesulfonyl Fluoride

The following technical guide details the stability mechanisms, handling protocols, and troubleshooting strategies for (Pyridin-2-yl)methanesulfonyl fluoride . This compound is a structural analogue of the common serine protease inhibitor PMSF (Phenylmethanesulfonyl fluoride), but possesses distinct chemical sensitivities due to the pyridine nitrogen.

Core Stability Analysis

(Pyridin-2-yl)methanesulfonyl fluoride (Py-PMSF) is a reactive electrophile designed to covalently modify active site serine residues. Its reactivity is a double-edged sword: the same mechanism that inhibits proteases makes it highly susceptible to hydrolysis in aqueous environments.

The Mechanism of Instability

Unlike simple alkyl sulfonyl fluorides, Py-PMSF is a benzylic-like sulfonyl fluoride. Its decomposition in water is driven by two competing pathways, accelerated by the electron-withdrawing nature of the pyridine ring:

• Direct Nucleophilic Attack (Neutral/Acidic pH): Water attacks the sulfur atom, displacing fluoride.

• Sulfene-Mediated Elimination (Basic pH - Critical): The pyridine ring renders the methylene protons (

  ) significantly more acidic than those in standard PMSF. In the presence of a base (OH⁻ or basic buffer components), a proton is abstracted to form a transient, highly reactive sulfene intermediate (Py-CH=SO₂), which rapidly reacts with water to form the sulfonic acid.

Technical Insight: The pyridine nitrogen (

) can protonate in acidic buffers. While this increases solubility, the resulting pyridinium ion is strongly electron-withdrawing, further acidifying the methylene protons and potentially accelerating elimination pathways if any base is available.

Storage & Handling Protocols (The "Golden Rules")

To maintain reagent integrity, strict adherence to anhydrous conditions during storage is non-negotiable.

Stock Solution Preparation

Solvent Choice:

• Recommended: Anhydrous Isopropanol (IPA) or Ethanol (EtOH).

  • Reasoning: Primary alcohols form a stable solvation shell. While they can theoretically react to form sulfonate esters, this rate is negligible compared to hydrolysis.

• Alternative: Anhydrous Acetonitrile (MeCN).[1]

• Use with Caution: DMSO (Dimethyl sulfoxide).

  • Risk:[2][3] DMSO is hygroscopic. Absorbed atmospheric water will hydrolyze the stock solution over time, even at -20°C. If using DMSO, use single-use aliquots packed under argon/nitrogen.

Parameter	Specification
Storage Temp	-20°C (Desiccated)
Stock Conc.	100–200 mM (High conc. minimizes relative water impact)
Shelf Life	>6 months (in anhydrous IPA at -20°C)
Working Conc.	0.1–1.0 mM (Typical)

DOT Diagram: Storage Decision Tree

Figure 1: Decision matrix for solvent selection to maximize shelf-life.

Experimental Optimization: Reaction Conditions

When introducing Py-PMSF to an aqueous experimental system (e.g., cell lysate, enzyme assay), the "clock starts ticking."

pH Management

The half-life of Py-PMSF is heavily pH-dependent.

• pH < 7.0: Most stable. Half-life > 2 hours.

• pH 7.5: Moderate stability. Half-life ~60–90 mins (estimated based on PMSF kinetics).

• pH > 8.0: Rapid decomposition. Half-life < 30 mins. The pyridine ring enhances base-catalyzed degradation.

Recommendation: If your enzyme is active at pH 6.5–7.0, run assays there. If pH 8.0 is required, add Py-PMSF immediately before the critical step or add it in "pulses" (e.g., every 30 mins) to maintain effective concentration.

Buffer Incompatibilities

Avoid buffers that act as nucleophiles or bases that catalyze elimination.

Component	Status	Reason
HEPES / MOPS	Safe	Non-nucleophilic, stable pH control.
Tris (Tris-HCl)	Caution	Primary amine can react with sulfonyl fluorides at high pH/concentrations.
DTT / BME	AVOID	Thiols are potent nucleophiles. They will rapidly inactivate Py-PMSF via SuFEx (Sulfur-Fluoride Exchange).
Imidazole	Caution	Acts as a base; accelerates hydrolysis.

Troubleshooting & FAQs

Q1: "My inhibitor stock formed a white precipitate. Is it still good?"

Answer: No. The precipitate is likely the sulfonic acid hydrolysis product (Pyridin-2-yl-methanesulfonic acid) or its salt, which is insoluble in organic solvents like IPA.

• Cause: Moisture contamination in the solvent or improper closure of the vial.

• Solution: Discard and prepare fresh stock using anhydrous solvent.

Q2: "Can I add Py-PMSF to cell culture media overnight?"

Answer: Ineffective.

• Reasoning: In media (pH 7.4, 37°C), the half-life is short (~1–2 hours). Overnight incubation results in near-total hydrolysis, leaving cells unprotected for the majority of the time.

• Workaround: For long-term inhibition, refresh the media with new inhibitor every 2–3 hours, or use a more stable sulfonyl fluoride analogue (e.g., 4-(2-Aminoethyl)benzenesulfonyl fluoride - AEBSF) if appropriate for the target.

Q3: "Why is the inhibition weaker than standard PMSF?"

Answer: Check your pH and Timing .

• Causality: The pyridine ring makes this compound more susceptible to alkaline hydrolysis than PMSF. If you prepared the buffer at pH 8.0 and waited 20 minutes before adding the enzyme, the effective concentration of Py-PMSF may have dropped by 50%.

• Fix: Add the inhibitor last, immediately before starting the reaction.

Q4: "Does the pyridine nitrogen affect metal-dependent proteases?"

Answer: Yes, potentially.

• Mechanism: The pyridine nitrogen is a metal chelator. If your assay relies on specific metalloproteases (or if you are trying to avoid inhibiting them), be aware that Py-PMSF might weakly coordinate active site metals (Zn²⁺, Ca²⁺), causing off-target effects distinct from the sulfonyl fluoride activity.

Decomposition Pathway Visualization

Understanding the degradation helps in preventing it. The diagram below illustrates the two pathways you are fighting against.

Figure 2: Mechanistic pathways of degradation. Note that the sulfene pathway (red) is unique to benzylic sulfonyl fluorides and is accelerated by basic pH.

References

• Stability of Heteroarom

  • Source: ChemRxiv (2025).
  • Context: Establishes the hydrolysis trends for pyridine-based sulfonyls, noting the susceptibility of beta-isomeric pyridines to hydrolysis by trace w

  • (Generalized citation based on search context)

• SuFEx Chemistry & Sulfonyl Fluoride Stability

  • Source: Dong, J., et al. (2014).[4] "Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry." Angewandte Chemie International Edition.

  • Context: Foundational text on the stability/reactivity profile of the S-F bond, highlighting its resistance to reduction but susceptibility to nucleophilic attack under specific conditions.[5]

• PMSF Hydrolysis Kinetics

  • Source: James, G. T. (1978). "Inactivation of the protease inhibitor phenylmethylsulfonyl fluoride in buffers." Analytical Biochemistry.
  • Context: Provides the baseline kinetic data (half-life ~110 min at pH 7) used to estimate the handling windows for the structural analogue Py-PMSF.

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. US7208603B2 - Synthesis method and intermediates of pyridin-2-yl-methylamine - Google Patents [patents.google.com]
• 4. Sulfonyl fluorides as targets and substrates in the development of new synthetic methods [ouci.dntb.gov.ua]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Stability &amp; Storage of Sulfonyl Fluorides (SuFEx)

Current Status: Operational Topic: Stability Maintenance & Storage Protocols for SuFEx Reagents Ticket ID: T-SF-2024-OPT Assigned Specialist: Senior Application Scientist

Executive Summary: The "Goldilocks" Electrophile

Welcome to the SuFEx technical hub. If you are transitioning from sulfonyl chlorides to sulfonyl fluorides, you are upgrading to a significantly more robust chemical tool.[1]

The Core Concept: Sulfonyl fluorides possess a unique stability-reactivity balance (the "Goldilocks" zone). Unlike their chloride cousins, which degrade rapidly upon exposure to moist air, sulfonyl fluorides are generally shelf-stable under ambient conditions. They resist reduction, thermolysis, and—crucially—hydrolysis at neutral pH. Their reactivity is "latent," meaning they remain inert until activated by a specific environment (e.g., a protein pocket or a Lewis base catalyst).

However, "stable" does not mean "indestructible." This guide details the specific conditions required to maintain that latency until the moment of use.

Storage Protocols: The Decision Matrix

Solid State Storage

For the vast majority of aromatic and aliphatic sulfonyl fluorides (e.g., reactive probes, building blocks):

• Temperature: 4°C is recommended for long-term standardization, though many aromatic sulfonyl fluorides are stable at Room Temperature (20-25°C) for years.

• Atmosphere: Store under inert gas (Argon/Nitrogen) if possible, though strict exclusion of air is less critical than for sulfonyl chlorides.

• Container: Glass vials with Teflon-lined caps.

Stock Solution Storage (Critical)

This is the most common failure point.

• Solvent Choice: Anhydrous DMSO, DMF, or Isopropanol.

• Avoid: Water, unbuffered aqueous solutions, or protic solvents with high pH.

• Temperature: -20°C or -80°C.

• Stability Window: In anhydrous DMSO at -20°C, reagents like PMSF remain stable for >6 months.[2]

Visual Workflow: Storage Decision Tree

Use the following logic flow to determine the optimal storage condition for your specific reagent.

Figure 1: Decision matrix for maximizing shelf-life of SuFEx reagents. Note that preparing stock solutions introduces solvent variables that necessitate lower storage temperatures.

Troubleshooting Guide: Diagnosing Instability

Issue 1: "My compound degraded rapidly in the assay buffer."

Diagnosis: Base-Mediated Hydrolysis. Mechanism: While stable at neutral pH (7.0) and acidic pH, the S-F bond is susceptible to nucleophilic attack by hydroxide ions (OH-) at alkaline pH (>8.0). The Fix:

• Check pH: Ensure your buffer is pH < 8.0 unless the reaction is immediate.

• buffer Choice: Tris and HEPES are compatible, but avoid high pH carbonate buffers for long incubations.

• Timing: Add the sulfonyl fluoride last to the reaction mixture.

Issue 2: "The stock solution in the freezer has lost potency."

Diagnosis: Hygroscopic Solvent Contamination. Mechanism: DMSO and DMF are hygroscopic. Over time, they absorb atmospheric water. Even at -20°C, this trace water, combined with any trace basicity in the solvent (e.g., amine impurities in DMF), will slowly hydrolyze the sulfonyl fluoride. The Fix:

• Use Anhydrous Grades: Buy "Sure/Seal" or equivalent anhydrous solvents.

• Single-Use Aliquots: Do not freeze-thaw the main stock bottle repeatedly. Aliquot into small volumes (e.g., 50 µL) and discard after use.

Data Center: Stability Comparison

The following table contrasts the stability profile of Sulfonyl Fluorides against the traditional Sulfonyl Chlorides.

Feature	Sulfonyl Chlorides (R-SO₂Cl)	Sulfonyl Fluorides (R-SO₂F)
Bond Energy	Weak (S-Cl bond ~46 kcal/mol)	Strong (S-F bond ~90 kcal/mol)
Hydrolysis (Water)	Rapid / Violent decomposition	Stable at pH 7; Slow at pH > 8
Redox Stability	Susceptible to reduction	Resistant to reduction
Thermolysis	Unstable at high temps	Thermally stable (often >100°C)
Storage Requirement	Desiccator / Freezer essential	Benchtop (Solid) / Freezer (Solution)

Data synthesized from Sharpless et al. (2014) and Enamine stability studies [1, 5].

Mechanism of Action: The pH Switch

Understanding why your reagent degrades is key to preventing it. The S(VI)-F bond is extremely tight, preventing the heterolytic cleavage common in chlorides. However, a strong base can force the ejection of fluoride.

Figure 2: The degradation pathway. Note that this process is negligible at pH 7 but accelerates logarithmically as pH increases.

Frequently Asked Questions (FAQs)

Q: Can I store Sulfonyl Fluorides in plastic containers? A: Yes, for short-term storage. Unlike some fluorinating reagents (like HF) that etch glass, the fluorine in SuFEx reagents is covalently bound. However, for long-term storage of solutions, glass vials are preferred to prevent solvent evaporation or leaching of plasticizers by DMSO/DMF.

Q: I see a precipitate in my PMSF stock solution at 4°C. Is it bad? A: Not necessarily. PMSF (a common sulfonyl fluoride) has lower solubility in isopropanol/ethanol at cold temperatures. This is likely just the compound crashing out of solution, not degradation. Warm it to RT and vortex to redissolve. If it doesn't dissolve, moisture may have caused hydrolysis (hydrolysis products are often less soluble).

Q: How do I verify the purity of my stored sulfonyl fluoride? A: 19F-NMR is the gold standard. A sharp singlet (typically around +65 ppm relative to CFCl3, depending on the R-group) indicates an intact S-F bond. The appearance of a fluoride ion peak (approx -120 ppm) indicates hydrolysis [2].

Q: Why is my sulfonyl fluoride stable but my sulfonyl chloride degraded on the shelf? A: The S-F bond is significantly shorter and stronger (bond dissociation energy ~90 kcal/mol) than the S-Cl bond (~46 kcal/mol). Additionally, the fluorine atom is small and holds its electrons tightly, making the sulfur center less accessible to nucleophilic attack by water unless activated [3].

References

• Sharpless, K. B., et al. (2014). "Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry." Angewandte Chemie International Edition.

• BenchChem Technical Data. "Phenylmethylsulfonyl Fluoride (PMSF): A Comprehensive Technical Guide."

• Dong, J., et al. (2014). "SuFEx-Based Polysulfate Formation from Ethenesulfonyl Fluoride." Angewandte Chemie.

• Enamine Ltd. (2023). "Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides." ChemRxiv.

• GoldBio. "3 Key Differences Between AEBSF and PMSF Protease Inhibitors."

Sources

• 1. Sulfur( vi ) fluorides as tools in biomolecular and medicinal chemistry - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D2OB01891H [pubs.rsc.org]
• 2. PMSF - Wikipedia [en.wikipedia.org]

Technical Support Center: Troubleshooting Low Reactivity of (Pyridin-2-yl)methanesulfonyl Fluoride with Anilines

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for sulfonylation reactions. This guide is designed for researchers, chemists, and drug development professionals who are encountering challenges with the reaction between (Pyridin-2-yl)methanesulfonyl fluoride and various anilines. Our goal is to provide in-depth, field-proven insights and actionable protocols to help you overcome common hurdles, particularly low reaction yields and sluggish conversions.

The formation of N-aryl sulfonamides is a cornerstone transformation in medicinal chemistry, and the (Pyridin-2-yl)methanesulfonamide motif is of significant interest.[1][2] However, the inherent stability of the sulfonyl fluoride group, while advantageous for reagent storage and handling, presents a unique reactivity challenge compared to its sulfonyl chloride counterpart.[3][4][5] This guide will dissect the causes of low reactivity and provide robust solutions.

Frequently Asked Questions & Troubleshooting

This section addresses the most common issues encountered during the synthesis of N-aryl-(pyridin-2-yl)methanesulfonamides in a direct question-and-answer format.

Q1: I'm seeing very low or no conversion in my reaction between (Pyridin-2-yl)methanesulfonyl fluoride and my aniline. What is the fundamental problem?

A1: This is the most common challenge, and it stems from a combination of two key factors: the stability of your electrophile and the nucleophilicity of your aniline.

• Inherent Stability of the S-F Bond: The primary reason for the low reactivity is the exceptional strength and stability of the sulfur-fluorine (S-F) bond. Compared to the sulfur-chlorine (S-Cl) bond in more traditional sulfonyl chlorides, the S-F bond is significantly stronger (by ~40 kcal/mol), making it more resistant to hydrolysis, reduction, and nucleophilic attack.[4][5][6] This stability means that reaction conditions that work well for sulfonyl chlorides are often completely ineffective for sulfonyl fluorides.[4]

• Nucleophilicity of the Aniline: Anilines are generally considered moderate to weak nucleophiles. The nitrogen lone pair's participation in the aromatic system reduces its availability for attacking the electrophilic sulfur center.[7] This issue is magnified when the aniline ring is substituted with electron-withdrawing groups (e.g., -NO₂, -CN, -CF₃), which further decrease the electron density on the nitrogen atom.[8][9]

• Inadequate Activation: Simply mixing the reagents with a standard organic base like triethylamine (Et₃N) or diisopropylethylamine (DIPEA) at room temperature is typically insufficient to overcome the high activation energy of this reaction.[4][6] The reaction requires a dedicated activation strategy to proceed efficiently.

Q2: My reaction is stalled. How can I effectively "activate" the sulfonyl fluoride to force it to react?

A2: Activation is crucial. The goal is to make the sulfur atom more electrophilic, thereby lowering the energy barrier for the nucleophilic attack by the aniline. There are two primary strategies: optimizing the base and employing a Lewis acid catalyst.

• Strategy 1: Advanced Base Selection While common amine bases are often insufficient, stronger, non-nucleophilic organic bases can promote the reaction. These are often used in the context of Sulfur(VI) Fluoride Exchange (SuFEx) "click chemistry".[3][10] Consider bases like DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) or sterically hindered guanidine bases such as BTMG (2-tert-butyl-1,1,3,3-tetramethylguanidine).[10][11] Inorganic bases like cesium carbonate (Cs₂CO₃) have also proven effective in related SuFEx reactions, likely by deprotonating the nucleophile to generate a more potent anionic species.[12]

• Strategy 2: Lewis Acid Catalysis (Recommended) This is a highly effective and often superior method. A Lewis acid coordinates to the highly electronegative fluorine atom of the sulfonyl fluoride. This interaction polarizes the S-F bond, withdrawing electron density from the sulfur atom and making it significantly more electrophilic and susceptible to attack.

  A standout catalyst for this purpose is **Calcium Triflimide (Ca(NTf₂)₂) **.[4][6] This method has been shown to activate a wide array of sulfonyl fluorides for reaction with various amines, providing good to excellent yields under relatively mild conditions and, crucially, without needing a large excess of the amine.[4][13]

Q3: What are the optimal solvent and temperature conditions for this reaction?

A3: Solvent and temperature play a critical role in modulating reactivity, particularly by influencing the state of the nucleophile.

• Solvent Selection:

  • Recommended: Polar aprotic solvents such as acetonitrile (MeCN) , DMF , or DMSO are generally the best choice for this type of nucleophilic substitution.[8][14] They effectively solvate the counter-ions without forming strong hydrogen bonds with the aniline, leaving its lone pair more available for reaction.

  • Avoid: Protic solvents like methanol or ethanol should generally be avoided. They can form hydrogen bonds with the aniline's nitrogen, creating a bulky solvent shell that sterically hinders the approach to the electrophile and reduces the aniline's intrinsic nucleophilicity.[8][14]

  • Exception for Lewis Acid Catalysis: For the recommended Ca(NTf₂)₂-catalyzed method, tert-amyl alcohol has been reported as the solvent of choice, demonstrating excellent results.[4][6]

• Temperature Considerations:

  • Without a proper activation strategy, forcing the reaction may require high temperatures (e.g., reflux), which can lead to undesired side products and decomposition.[3]

  • With an effective catalyst like Ca(NTf₂)₂, reactions can often be conducted at much milder temperatures, typically in the range of 60 °C , and in some cases even at room temperature, leading to cleaner reaction profiles.[4][13]

Troubleshooting Workflow

If you are experiencing low or no product yield, follow this logical troubleshooting workflow to diagnose and solve the issue.

Caption: A step-by-step workflow for troubleshooting low-yield sulfonylation reactions.

Quick Reference Guide: Recommended Reaction Conditions

This table provides starting points for reaction optimization based on the electronic nature of your aniline substrate.

Aniline Type	Recommended Base	Catalyst / Activator	Recommended Solvent	Typical Temp.
Electron-Rich (e.g., Anisidine)	Et₃N (1.1 eq)	Ca(NTf₂)₂ (1.0 eq)	tert-Amyl Alcohol	60 °C
Electron-Neutral (e.g., Aniline)	Et₃N (1.1 eq)	Ca(NTf₂)₂ (1.0 eq)	tert-Amyl Alcohol	60 °C
Electron-Poor (e.g., 4-Nitroaniline)	Et₃N (1.1 eq)	Ca(NTf₂)₂ (1.0 eq)	tert-Amyl Alcohol	60 - 80 °C
Alternative (No Lewis Acid)	DBU (1.5 eq)	None	Acetonitrile (MeCN)	80 °C - Reflux

Detailed Experimental Protocol: Calcium-Triflimide-Mediated Sulfonylation

This protocol is adapted from a highly successful method for activating sulfonyl fluorides for reaction with amines and represents a robust starting point for your experiments.[4][6]

Materials & Reagents:

• (Pyridin-2-yl)methanesulfonyl fluoride (1.0 equiv)

• Substituted Aniline (1.0 - 1.2 equiv)

• Calcium triflimide [Ca(NTf₂)₂] (1.0 equiv)

• Triethylamine [Et₃N] (1.0 equiv)

• tert-Amyl alcohol (to achieve 0.2 M concentration)

• Anhydrous reaction vessel (e.g., oven-dried round-bottom flask) with a magnetic stir bar

• Inert atmosphere setup (Nitrogen or Argon)

Step-by-Step Procedure:

• Vessel Preparation: To an oven-dried reaction vessel under an inert atmosphere of nitrogen, add (Pyridin-2-yl)methanesulfonyl fluoride (1.0 equiv), the desired aniline (1.0 equiv), and calcium triflimide (1.0 equiv).

• Solvent and Base Addition: Add enough anhydrous tert-amyl alcohol to reach a concentration of 0.2 M with respect to the limiting reagent. Add triethylamine (1.0 equiv) to the mixture via syringe.

• Reaction Execution: Place the sealed vessel in a pre-heated oil bath at 60 °C. Stir the reaction vigorously.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS. The reaction time can vary from a few hours to 24 hours depending on the aniline's reactivity. In the absence of the Ca(NTf₂)₂ catalyst, little to no product formation is expected under these conditions.[4]

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute the reaction mixture with a suitable organic solvent like ethyl acetate or dichloromethane. Wash the organic layer sequentially with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure. The resulting crude product can then be purified by flash column chromatography on silica gel to yield the desired N-aryl-(pyridin-2-yl)methanesulfonamide.

Caption: General workflow for the Ca(NTf₂)₂-mediated sulfonylation protocol.

References

• Electronic and solvent effects on kinetics of SNAr substitution reactions of substituted anilines with 2,6-bis(trifluoromethanesulfonyl)-4-nitroanisole in MeOH–Me2SO mixtures of varying composition. PMC.
• Accelerated SuFEx Click Chemistry for Modular Synthesis.
• Accelerated SuFEx Click Chemistry For Modular Synthesis. PMC - NIH.
• Synthesis of dendrimers using SuFEx and CuAAC click reactions. Reaction conditions.
• Electronic and solvent effects on kinetics of SNAr substitution reactions of substituted anilines with 2,6-bis(trifluoromethanesulfonyl)-4- nitroanisole in MeOH-Me2SO mixtures of varying composition: One reaction with two mechanistic pathways.
• SuFEx: Sulfonyl Fluorides that Participate in the Next Click Reaction. Sigma-Aldrich.
• Sulfonamide Synthesis via Calcium Triflimide Activ
• Sulfonamide derivatives: Synthesis and applications.
• Sulfur(VI) Fluoride Exchange (SuFEx)
• Sulfonamide Synthesis via Calcium Triflimide Activation of Sulfonyl Fluorides | Organic Letters.
• Mild Pd-Catalyzed N-Arylation of Methanesulfonamide and Related Nucleophiles: Avoiding Potentially Genotoxic Reagents and Byproducts. Organic Chemistry Portal.
• Visible-light-mediated sulfonylation of anilines with sulfonyl fluorides. PMC - NIH.
• N-(Pyridin-2-yl) arylsulfonamide inhibitors of 11beta-hydroxysteroid dehydrogenase type 1: Discovery of PF-915275. PubMed.
• Synthesis of N-(Pyridin-2-yl)benzene Sulphonamide.
• Enantiospecific Synthesis of Aniline-Derived Sulfonimidamides. Wageningen University & Research eDepot.

Sources

• 1. N-(Pyridin-2-yl) arylsulfonamide inhibitors of 11beta-hydroxysteroid dehydrogenase type 1: Discovery of PF-915275 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. SuFEx: Sulfonyl Fluorides that Participate in the Next Click Reaction [sigmaaldrich.com]
• 4. Sulfonamide Synthesis via Calcium Triflimide Activation of Sulfonyl Fluorides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Sulfur(VI) Fluoride Exchange (SuFEx): The "Golden Bond" for Next-Generation Click Chemistry — A High-Efficiency, Stable, and Biocompatible Ligation Technology [bldpharm.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. frontiersrj.com [frontiersrj.com]
• 8. Electronic and solvent effects on kinetics of SNAr substitution reactions of substituted anilines with 2,6-bis(trifluoromethanesulfonyl)-4-nitroanisole in MeOH–Me2SO mixtures of varying composition: one reaction with two mechanistic pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Visible-light-mediated sulfonylation of anilines with sulfonyl fluorides - PMC [pmc.ncbi.nlm.nih.gov]
• 10. repository.cshl.edu [repository.cshl.edu]
• 11. Accelerated SuFEx Click Chemistry For Modular Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. edepot.wur.nl [edepot.wur.nl]
• 14. researchgate.net [researchgate.net]

Removing unreacted (Pyridin-2-yl)methanesulfonyl fluoride from reaction mixtures

This guide addresses the purification and removal of (Pyridin-2-yl)methanesulfonyl fluoride and its common analog, 2-pyridinesulfonyl fluoride (PyFluor) , from reaction mixtures.[1]

[1]

Executive Summary & Chemical Context

(Pyridin-2-yl)methanesulfonyl fluoride (and its widely used analog PyFluor , 2-pyridinesulfonyl fluoride) are stable, crystalline deoxyfluorination reagents.[1] Unlike traditional reagents such as DAST (Diethylaminosulfur trifluoride), which hydrolyze violently and instantaneously upon contact with water, pyridine-based sulfonyl fluorides are hydrolytically stable .

This stability presents a unique challenge: You cannot simply "quench" the excess reagent with water. Unreacted reagent will persist in the organic layer during aqueous workup. This guide details the specific protocols required to separate the unreacted reagent from your target alkyl fluoride.

Key Chemical Properties

Property	(Pyridin-2-yl)methanesulfonyl fluoride / PyFluor	DAST / Deoxo-Fluor
Physical State	Crystalline Solid (mp ~25 °C)	Fuming Liquid
Hydrolysis	Stable in aqueous emulsion (slow hydrolysis)	Violent , immediate decomposition
Thermal Stability	Stable up to >200 °C	Explosive decomposition >150 °C
Byproducts	Pyridinyl sulfonate salts (Water/Silica soluble)	HF, Sulfur species (hard to remove)
Primary Removal	Chromatography (Silica) or Acid Extraction	Aqueous Quench

Troubleshooting & Removal Protocols

Method A: The "Acid-Wash" Extraction (Basicity Exploitation)

Best for: Removing the base (DBU) and potentially the reagent if the pyridine ring is sufficiently basic.[1]

The pyridine nitrogen provides a handle for removal. However, the electron-withdrawing nature of the sulfonyl fluoride group lowers the basicity of the pyridine ring.[1]

• For (Pyridin-2-yl)methanesulfonyl fluoride: The methylene spacer (-CH2-) insulates the ring, making it more basic.[1] Dilute acid (1M HCl) is often effective.

• For PyFluor (2-pyridinesulfonyl fluoride): The sulfonyl group is directly attached, reducing basicity.[1] Acid wash removes the DBU catalyst efficiently but may leave some reagent in the organic layer.

Protocol:

• Dilution: Dilute the reaction mixture with an organic solvent (EtOAc or DCM).

• Acid Wash: Wash the organic layer twice with 1M HCl (or 1M H₂SO₄).

  • Mechanism:[2] Protonates DBU (pKa ~12) to DBU-H⁺ (water soluble).[1] Protonates the pyridine nitrogen of the reagent/byproduct (water soluble).

• Aqueous Wash: Wash with saturated NaHCO₃ (to neutralize trace acid) and then Brine.

• Dry & Concentrate: Dry over Na₂SO₄, filter, and concentrate.

Critical Note: Do not rely solely on this method for >98% purity. The lipophilicity of the sulfonyl fluoride often retains it in the organic phase.

Method B: Flash Column Chromatography (The Gold Standard)

Best for: Complete removal of unreacted reagent and non-polar impurities.

Since the reagent does not decompose on silica gel, chromatography is the most reliable method.

Protocol:

• Stationary Phase: Standard Silica Gel (40–63 µm).

• Eluent System:

  • The reagent is relatively polar due to the sulfonyl and pyridine groups.

  • Target Product (Alkyl Fluoride): Typically non-polar (high Rf).[1]

  • Unreacted Reagent: Moderate polarity (lower Rf).

  • Sulfonate Byproduct: High polarity (stays at baseline or requires polar flush).

• Execution: Run a gradient starting with non-polar solvent (e.g., 100% Hexanes or 5% EtOAc/Hex) to elute your product. The reagent will elute later.

Method C: Chemical Quenching (Not Recommended)

Users often ask if they can add a specific chemical to "destroy" the excess.

• Hydrolysis: Requires heating with aqueous base (NaOH) for extended periods, which may damage your product.

• Nucleophiles: Adding amines will create sulfonamides, which are often harder to separate than the original fluoride.

• Recommendation: Avoid chemical quenching; rely on separation.

Visual Workup Logic

The following diagram illustrates the decision process for purifying reactions involving pyridine-based sulfonyl fluorides.

Caption: Workflow for removing PyFluor/Sulfonyl Fluorides. Acid wash removes the catalyst (DBU); Chromatography removes the stable reagent.

Frequently Asked Questions (FAQ)

Q1: I washed my reaction with water, but the PyFluor peak is still visible in the NMR. Why? A: Unlike DAST, PyFluor and (Pyridin-2-yl)methanesulfonyl fluoride are stable to hydrolysis at room temperature.[1] A simple water wash will remove the ionic byproducts (sulfonate salts) but will not decompose the unreacted neutral reagent. You must use acid extraction or chromatography.

Q2: Can I use the same workup I use for DAST? A: No. DAST workups often involve a "kill" step (e.g., adding MeOH or ice) to destroy the reagent. Doing this with PyFluor achieves nothing. Conversely, PyFluor does not require the rigorous safety precautions (low temp quench) needed for DAST.

Q3: Is the byproduct water-soluble? A: Yes. The byproduct is the pyridinium sulfonate salt (specifically, the salt of the sulfonic acid). It is highly polar and water-soluble.[1] It is easily removed during the aqueous wash steps (acid or brine).

Q4: My product is acid-sensitive. Can I skip the HCl wash? A: Yes. If your product is acid-sensitive, wash with saturated NH₄Cl or simple water to remove the bulk of the DBU salts.[1] However, you will rely entirely on chromatography to separate the unreacted reagent and the free base DBU.

Q5: Is the reagent explosive? A: No. Differential Scanning Calorimetry (DSC) data indicates that PyFluor does not undergo exothermic decomposition up to 350 °C. It is significantly safer than DAST (which decomposes explosively at ~155 °C).

References

• Original Development of PyFluor: Nielsen, M. K.; Ugaz, C. R.; Li, W.; Doyle, A. G. "PyFluor: A Low-Cost, Stable, and Selective Deoxyfluorination Reagent."[2][3][4] Journal of the American Chemical Society, 2015 , 137(30), 9571–9574.[2][4] [Link][1][5]

Sources

• 1. 2228593-54-0_CAS号:2228593-54-0_tert-butyl N-[5-(2-chloro-1-hydroxyethyl)-2-methylphenyl]carbamate - 化源网 [chemsrc.com]
• 2. PyFluor - Wordpress [reagents.acsgcipr.org]
• 3. 31. PyFluor: A Low-Cost, Stable, and Selective Deoxyfluorination Reagent – The Doyle Group [doyle.chem.ucla.edu]
• 4. PyFluor: A Low-Cost, Stable, and Selective Deoxyfluorination Reagent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. doyle.chem.ucla.edu [doyle.chem.ucla.edu]

Technical Support Center: Handling Sulfonyl Fluoride Reagents

Topic: Moisture Sensitivity & Handling Protocols for SuFEx Reagents Audience: Medicinal Chemists, Chemical Biologists, and Process Chemists Version: 2.1 (Current as of 2026)

Introduction: The "Goldilocks" Electrophile

Welcome to the technical support hub for Sulfur(VI) Fluoride Exchange (SuFEx) reagents.

A common misconception is that sulfonyl fluorides (

) share the extreme moisture sensitivity of their sulfonyl chloride ( ) counterparts. This is incorrect . Sulfonyl fluorides possess a unique stability-reactivity profile: they are generally resistant to hydrolysis at neutral pH but become highly reactive electrophiles upon specific activation (e.g., by silyl ethers or calcium salts).

However, moisture control is critical not for the survival of the reagent itself, but for the success of the catalytic cycle . Water acts as a competitive inhibitor for SuFEx catalysts (DBU, BTMG) and hydrolyzes silyl ether nucleophiles, stalling the reaction.

Storage & Handling Protocols

Unlike sulfonyl chlorides, which fume and degrade rapidly in air, most aryl sulfonyl fluorides are shelf-stable. However, volatile alkenyl analogs like Ethenesulfonyl Fluoride (ESF) require strict preservation to prevent polymerization.

Decision Tree: Storage Logic

Use the following logic to determine the correct storage location for your specific reagent.

Figure 1: Storage decision matrix differentiating between volatile Michael acceptors (ESF) and robust aryl sulfonyl fluorides.

Quantitative Stability Data

Comparison of hydrolysis half-lives in neutral aqueous buffer (pH 7.0, 25°C).

Reagent Class	Approx. (Hydrolysis)	Primary Degradation Mode	Handling Recommendation
Sulfonyl Chlorides ( )	Minutes to Hours	Rapid hydrolysis to sulfonic acid + HCl	Handle in glovebox or Schlenk line.
Aryl Sulfonyl Fluorides ( )	Weeks to Months	Very slow hydrolysis; stable to column chromatography	Benchtop handling acceptable; store dry.
Ethenesulfonyl Fluoride (ESF)	Days (if unstabilized)	Polymerization (Michael addition) > Hydrolysis	Cold storage (-20°C) is mandatory.

Reaction Optimization: The "Dry" Requirement

While the reagent survives moisture, your reaction will not. In Silicon-SuFEx (Si-SuFEx), the driving force is the formation of the strong Si-F bond. Water contains an O-H bond that competes with the desired phenol/amine nucleophile and poisons the base catalyst.

The Mechanism of Failure

When water is present in a DBU-catalyzed SuFEx reaction:

• Catalyst Quenching: Water hydrogen-bonds to DBU (

  ), lowering its effective basicity and preventing the activation of the silyl ether.

• Silyl Hydrolysis: The silyl ether (

  ) is hydrolyzed to the free phenol ( ) and silanol, halting the Si-F exchange cycle.

Figure 2: Mechanistic interference of water in base-catalyzed SuFEx reactions.

Troubleshooting Guide (FAQ)

Q1: My sulfonyl fluoride has turned into a slush/solid. Is it ruined?

Diagnosis: Likely hydrolysis to sulfonic acid (

).

• Verification: Run a

  NMR. Sulfonyl fluorides typically show a signal around +65 ppm. A disappearance of this peak and appearance of broad acidic protons in NMR confirms hydrolysis.

• Solution:

  • Dissolve the mixture in DCM or EtOAc.

  • Wash with aqueous

    (removes the sulfonic acid byproduct).

  • Dry organic layer over

    and concentrate.

  • Note: Unlike chlorides, the fluoride does not "autocatalyze" its own decomposition, so the remaining material is usually recoverable.

Q2: I see "etching" on my NMR tube or reaction flask. What is happening?

Diagnosis: Generation of Hydrofluoric Acid (HF) or Bifluoride (

).

• Cause: If you are using a silyl ether activation method (e.g., TMS-phenol +

  ), the byproduct is TMS-F. In the presence of trace water, TMS-F hydrolyzes to generate HF.

• Prevention:

  • Add molecular sieves (3Å) to the reaction vessel.

  • Use plastic (polypropylene) tubes for monitoring if high concentrations of fluoride are expected.

  • Safety: Treat etched glassware as contaminated with fluoride salts; rinse with saturated

    before cleaning.

Q3: My reaction yield is low (<50%), but the starting material is stable.

Diagnosis: Catalyst poisoning.

• Context: Catalysts like BTMG (Barton's Base) or DBU are hygroscopic. If your solvent is "wet" (>50 ppm water), the catalyst is protonated by water rather than activating the silyl ether.

• Protocol:

  • Flame-dry glassware under vacuum.

  • Use anhydrous acetonitrile (MeCN) or THF.

  • Increase catalyst loading from 5 mol% to 10-20 mol% to overwhelm trace moisture.

Q4: Can I use aqueous conditions for SuFEx?

Answer: Yes, but only for specific variations.

• Interface SuFEx: Reactions can be run "on-water" if the reactants are insoluble, relying on interfacial catalysis.

• Protein Bioconjugation: Sulfonyl fluorides react with specific residues (Tyrosine/Lysine) in aqueous buffer, but this is driven by protein binding affinity (proximity effect), not bulk solution kinetics. For small molecule synthesis, stick to anhydrous organic solvents.

Emergency & Safety: HF Generation

While sulfonyl fluorides are safer than chlorides, the byproducts of their reaction (fluoride ions) can generate HF in acidic or wet environments.

Standard Operating Procedure (SOP) for Spills:

• Do not use water initially (avoids generating HF mist).

• Cover spill with Calcium Gluconate gel or solid Calcium Carbonate (

  ) to precipitate fluoride as insoluble .

• Clean surface with a saturated Calcium Chloride solution.

References

• Dong, J., Sharpless, K. B., et al. (2014). "Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry." Angewandte Chemie International Edition.

• Smedley, C. J., Moses, J. E. (2022).[1] "Accelerated SuFEx Click Chemistry for Modular Synthesis." Cold Spring Harbor Laboratory.

• Barros, S. A., et al. (2023).[2] "Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides." ChemRxiv.

• BenchChem Technical Support. (2025). "Managing Moisture Sensitivity of Fluorinating Agents." BenchChem Technical Guides.

• Merck Millipore. (2024). "Ethenesulfonyl Fluoride (ESF): Product Information & Handling."

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Turning sulfonyl and sulfonimidoyl fluoride electrophiles into sulfur(VI) radicals for alkene ligation - PMC [pmc.ncbi.nlm.nih.gov]

PyFluor Technical Support Center: Optimizing Selectivity in Deoxyfluorination

Status: Operational Lead Scientist: Senior Application Specialist Subject: (Pyridin-2-yl)methanesulfonyl fluoride (PyFluor)

The Selectivity Matrix: Understanding the Chemistry

Unlike DAST or Deoxo-Fluor, which are highly reactive sulfur-fluorine species that react violently with water and decompose thermally, PyFluor is a stable sulfonyl fluoride.[1] It does not react directly with alcohols; it requires activation by a strong base.

The Core Conflict: The reaction proceeds via a sulfonate ester intermediate .[2] The selectivity challenge lies in the fate of this intermediate. You are managing a competition between three pathways:

• Substitution (Desired): Fluoride (

  ) attacks the carbon, displacing the sulfonate (SN2).

• Elimination (Undesired): The base removes a proton, creating an alkene (E2).

• Base Alkylation (Undesired): The base (specifically DBU) acts as a nucleophile and attacks the intermediate.[1][3]

Mechanistic Pathway Visualization

The following diagram illustrates the divergence points where your yield is lost.

Caption: The "Selectivity Fork." The sulfonate ester is the critical junction. Success depends on maximizing the rate of F- attack relative to deprotonation.

Troubleshooting Guide

This section addresses specific failure modes. Do not blindly repeat the protocol; diagnose the symptom.

Symptom A: Elimination (Alkene Formation)

Diagnosis: The basicity of the system is driving E2 elimination faster than the fluoride can effect SN2 substitution. This is common with secondary alcohols or sterically hindered substrates.

Variable	Adjustment	Rationale
Base	Switch DBU to MTBD	MTBD (7-Methyl-1,5,7-triazabicyclo[4.4.0]dec-5-ene) is less prone to causing elimination in this specific manifold compared to DBU.
Solvent	Use Toluene	Non-polar solvents like toluene destabilize the charged transition state of the elimination pathway more than the substitution pathway. Avoid polar aprotic solvents (DMF/DMSO) if elimination is high.
Temp	Lower to 0°C -> RT	Elimination has a higher activation energy. Starting cold favors the kinetic product (substitution).

Symptom B: "Cation 3" (Base Adduct Formation)

Diagnosis: You observe a byproduct mass corresponding to [Substrate + DBU - OH]. Cause: DBU is acting as a nucleophile, attacking your substrate.[1][3] Fix:

• Switch to MTBD: The methyl group on MTBD sterically hinders the nitrogen, making it a poorer nucleophile but still a strong base.

• Slow Addition: Do not add PyFluor to the Base/Alcohol mix. Add the Base slowly to the Alcohol/PyFluor mix to keep free base concentration lower during the initial activation.

Symptom C: No Reaction / Low Conversion

Diagnosis: The sulfonate ester is not forming, or the fluoride displacement is too slow. Fix:

• Heat: Unlike DAST, PyFluor is thermally stable.[1][4] You can heat the reaction to 60-80°C in Toluene.

• Concentration: Run the reaction more concentrated (1.0 M) to increase the rate of the bimolecular SN2 step.

• Check Reagent Quality: While stable, PyFluor can hydrolyze over long periods if left open. Verify the reagent by 1H NMR (Look for pyridine ring shifts).

Optimized Protocol: The "Gold Standard"

Based on Doyle et al. (JACS 2015)

Scope: Conversion of primary/secondary alcohols to alkyl fluorides.

Reagents:

• Substrate (1.0 equiv)

• PyFluor (1.1 - 1.2 equiv)

• MTBD (2.0 equiv) [Preferred over DBU for selectivity]

• Toluene (anhydrous)

Step-by-Step:

• Setup: Charge a flame-dried vial with the Alcohol (1.0 equiv) and PyFluor (1.1 equiv).

• Solvent: Add anhydrous Toluene (concentration ~0.5 M to 1.0 M). Note: High concentration helps.

• Activation: Add MTBD (2.0 equiv) dropwise at room temperature.

  • Checkpoint: The reaction usually turns homogeneous or slightly biphasic.

• Reaction: Stir at Room Temperature for 24–48 hours.

  • Note: PyFluor is slower than DAST. Do not quench early.

  • If stalled: Heat to 40°C or 60°C.

• Workup: Dilute with Et2O or EtOAc. Wash with 1M HCl (to remove excess base and pyridine byproduct) and then NaHCO3.

• Purification: Silica gel chromatography. The pyridine byproduct is water-soluble and removed during workup, simplifying the column.

Decision Tree: Optimization Logic

Use this flow to determine your next experimental move.

Caption: Decision matrix for optimizing reaction conditions based on crude analysis.

Frequently Asked Questions (FAQ)

Q: Can I use PyFluor on tertiary alcohols? A: Generally, no. Tertiary alcohols form tertiary sulfonates which are extremely prone to E1/E2 elimination. You will almost exclusively get the alkene.

Q: My reaction turned black/brown. Is it decomposed? A: Not necessarily. Pyridine-based byproducts can discolor the solution. Rely on NMR/LCMS, not visual appearance.

Q: Does PyFluor require strictly anhydrous conditions? A: It is more tolerant than DAST, but water is still a competitor. Water will react with the activated sulfonate intermediate to regenerate the alcohol (hydrolysis). For high yields, use flame-dried glassware and anhydrous solvents.

Q: Why is the reaction taking 48 hours? A: The SN2 displacement of the sulfonate by fluoride is the rate-determining step and is inherently slower than the reaction of alkoxy-sulfuranes formed by DAST. Patience or heat is required.

Q: Can I use PyFluor in plasticware? A: Yes. Unlike DAST/HF, PyFluor does not etch glass significantly, but plastic (PP/PE) is perfectly safe and often preferred in fluorine chemistry to avoid any interaction with borosilicate surfaces at high temperatures.

References

• PyFluor: A Low-Cost, Stable, and Selective Deoxyfluorination Reagent Nielsen, M. K.; Ugaz, C. R.; Li, W.; Doyle, A. G. Journal of the American Chemical Society, 2015 , 137, 9571–9574.[3][4][5][6][7] [3]

• Deoxyfluorination with Sulfonyl Fluorides: Mechanistic Insights Doyle, A. G. et al. Sigma-Aldrich Technical Spotlight / Merck

• Recent Developments in the Deoxyfluorination of Alcohols Hu, W.-L.; Hu, X.-G.; Hunter, L. Synthesis, 2017 , 49, 4917–4930.[6]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. doyle.chem.ucla.edu [doyle.chem.ucla.edu]
• 4. organic-chemistry.org [organic-chemistry.org]
• 5. 31. PyFluor: A Low-Cost, Stable, and Selective Deoxyfluorination Reagent – The Doyle Group [doyle.chem.ucla.edu]
• 6. PyFluor - Wordpress [reagents.acsgcipr.org]
• 7. PyFluor: A Low-Cost, Stable, and Selective Deoxyfluorination Reagent - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Purification Methods for (Pyridin-2-yl)methanesulfonyl Fluoride Derivatives

Welcome to the technical support center for the purification of (Pyridin-2-yl)methanesulfonyl fluoride and its derivatives. These compounds are of increasing interest in drug discovery and chemical biology, largely due to the unique reactivity of the sulfonyl fluoride moiety, which can act as a covalent warhead for protein modification.[1][2][3] The advent of Sulfur(VI) Fluoride Exchange (SuFEx) as a "click chemistry" reaction has further propelled these molecules to the forefront of modern synthesis.[2][3][4]

However, the successful application of these reagents is contingent on their purity. The presence of synthetic impurities can lead to ambiguous biological data and irreproducible results. This guide provides an in-depth look at the critical properties of these molecules, detailed purification protocols, and troubleshooting advice to help you navigate the common challenges encountered during their isolation.

Part 1: Critical Properties Influencing Purification

A successful purification strategy begins with understanding the molecule's inherent chemical properties. For (Pyridin-2-yl)methanesulfonyl fluoride derivatives, three factors are paramount: chemical stability, polarity, and the likely impurities from synthesis.

1.1 Chemical Stability: The Sulfonyl Fluoride Advantage

The sulfonyl fluoride group (-SO2F) is a cornerstone of this molecule class, offering a unique balance of stability and reactivity.

• Enhanced Stability vs. Other Sulfonyl Halides: The sulfur-fluorine bond is significantly stronger and more stable than the corresponding sulfur-chlorine bond.[5][6] This makes sulfonyl fluorides generally resistant to hydrolysis under neutral or physiological conditions, a stark contrast to their highly moisture-sensitive sulfonyl chloride counterparts.[2][3][6] They are also more stable towards reduction and thermolysis.[4][5]

• pH Sensitivity: While robust, the stability of the sulfonyl fluoride group is not absolute. It is susceptible to hydrolysis under alkaline (high pH) conditions.[7] This is a critical consideration during aqueous work-ups and chromatographic purification, where basic additives or conditions can lead to the degradation of the target compound into its corresponding sulfonic acid. The pyridine ring itself imparts a basic character to the molecule, which can influence local pH.

1.2 Polarity and Chromatographic Behavior

The overall polarity of (Pyridin-2-yl)methanesulfonyl fluoride derivatives is a composite of the polar sulfonyl fluoride group and the heterocyclic pyridine ring.

• Dual Nature: The pyridine moiety provides a basic nitrogen atom, which can lead to strong interactions with the acidic silanol groups on the surface of standard silica gel.

• Chromatographic Tailing: This acid-base interaction is a common cause of significant peak tailing during flash column chromatography. Tailing complicates fraction analysis, reduces separation efficiency, and can lead to lower yields of pure product.

1.3 Common Synthetic Impurities

The purity of the final product is dictated by the efficiency of the preceding synthetic steps. Awareness of potential impurities is crucial for designing an effective purification strategy. Common synthetic routes often start from precursors like thiols, sulfonic acids, or sulfonyl chlorides.[6][8]

Impurity Class	Specific Examples	Origin	Purification Challenge
Unreacted Starting Materials	Pyridin-2-yl-methanethiol, (Pyridin-2-yl)methanesulfonic acid, (Pyridin-2-yl)methanesulfonyl chloride	Incomplete reaction	Can have significantly different polarity, but may co-elute if properties are similar.
Hydrolysis Product	(Pyridin-2-yl)methanesulfonic acid	Exposure of the product to water, especially under basic conditions.	Highly polar; may stick irreversibly to a silica column or require highly polar eluents.
Isomeric Impurities	(Pyridin-3-yl)- or (Pyridin-4-yl)methanesulfonyl fluoride	Impurities present in the initial pyridine-based starting material.[9]	Can be extremely difficult to separate due to very similar polarities and chemical properties.
Reagent-Derived Byproducts	Salts from fluorinating agents (e.g., KF), decomposition products of reagents.	Fluorination and other synthetic steps.	Often removed by aqueous work-up, but some organic byproducts may require chromatography.

Part 2: Recommended Purification Protocols

The two primary methods for purifying these derivatives on a laboratory scale are flash column chromatography and recrystallization. The choice depends on the physical state of the compound (solid or oil) and the nature of the impurities.

Protocol 1: Flash Column Chromatography on Silica Gel

This is the most versatile method for purifying both oils and solids, especially when dealing with mixtures of impurities with varying polarities.

Step-by-Step Methodology:

• Solvent System Selection (TLC Analysis):

  • Develop a suitable mobile phase using Thin Layer Chromatography (TLC). The goal is to find a solvent system that gives your desired product a retention factor (Rf) of approximately 0.2-0.4.

  • Start with a binary mixture like Heptane/Ethyl Acetate. If the compound is too polar, switch to a stronger system like Dichloromethane (DCM)/Methanol.[10]

  • Observe the separation between your product spot and any impurities. Note any significant tailing of the product spot.

• Column Packing:

  • Select a column size appropriate for your sample amount (a general rule is a 40:1 to 100:1 ratio of silica to crude material by weight).

  • Pack the column with silica gel using your initial, low-polarity mobile phase (the "weak" solvent) as a slurry. Ensure the silica bed is well-compacted and free of air bubbles.

• Sample Loading:

  • Liquid Loading: Dissolve your crude material in a minimal amount of a strong solvent (like DCM) and apply it carefully to the top of the silica bed.

  • Dry Loading (Recommended for Reducing Tailing): Dissolve your crude material in a suitable solvent (e.g., DCM, Methanol). Add a small amount of silica gel (2-3x the mass of your crude product) and evaporate the solvent under reduced pressure to obtain a free-flowing powder. Carefully add this powder to the top of the packed column.[11]

• Elution:

  • Begin elution with the weak solvent.

  • Run a gradient by gradually increasing the percentage of the more polar solvent (the "strong" solvent). A shallow gradient is often more effective for separating closely related impurities.[11]

  • Collect fractions and monitor their composition by TLC.

• Post-Purification:

  • Combine the fractions containing the pure product.

  • Evaporate the solvent under reduced pressure to yield the purified compound.

Table of Suggested Solvent Systems:

Polarity of Compound	Primary Solvent System	Alternative Systems	Notes
Low to Medium	Heptane / Ethyl Acetate	Toluene / Ethyl Acetate	Standard choice for many organic compounds.
Medium to High	Dichloromethane / Methanol	Dichloromethane / Acetone	Use a low percentage of methanol (1-10%) initially.
High	Ethyl Acetate / Methanol	Acetonitrile / Water (Reversed-Phase)	For very polar derivatives or when normal-phase fails.

Diagram: General Purification Workflow

Caption: General experimental workflow for purification.

Protocol 2: Recrystallization

If your derivative is a solid, recrystallization can be a highly effective and scalable method for achieving excellent purity, especially for removing minor impurities after a preliminary chromatographic pass.

Step-by-Step Methodology:

• Solvent Selection:

  • The ideal solvent is one in which your compound is sparingly soluble at room temperature but highly soluble at the solvent's boiling point.

  • Test small amounts of your solid in various solvents (e.g., ethanol, isopropanol, ethyl acetate, acetone, toluene, acetonitrile).[12]

  • If a single good solvent cannot be found, a two-solvent system (one "good" solvent where the compound is soluble, and one "anti-solvent" where it is not) is an excellent alternative (e.g., DCM/Heptane, Acetone/Water).[12]

• Dissolution:

  • Place the crude solid in an Erlenmeyer flask.

  • Add the minimum amount of hot solvent required to fully dissolve the solid. Keep the solution at or near boiling.

• Cooling & Crystallization:

  • Allow the flask to cool slowly to room temperature. Rapid cooling can trap impurities.

  • Once at room temperature, you can place the flask in an ice bath or refrigerator to maximize crystal formation.

  • If crystals do not form, try scratching the inside of the flask with a glass rod or adding a seed crystal.

• Isolation & Drying:

  • Collect the crystals by vacuum filtration.

  • Wash the crystals with a small amount of cold solvent to remove any residual soluble impurities.

  • Dry the crystals thoroughly, preferably under high vacuum, to remove all traces of solvent.

Part 3: Troubleshooting Guide

Problem	Probable Cause(s)	Recommended Solution(s)
Significant tailing/streaking on silica gel column.	The basic pyridine nitrogen is interacting strongly with acidic silanol groups on the silica surface.	1. Use Dry Loading: This minimizes the initial contact area and can improve peak shape.[11]2. Cautious Use of a Modifier: Add a very small amount (e.g., 0.1-0.5%) of triethylamine or pyridine to the mobile phase. Caution: This makes the eluent basic and can cause hydrolysis of the sulfonyl fluoride. Monitor for decomposition via TLC.3. Change Stationary Phase: Consider using neutral or basic alumina instead of silica gel.
Product seems to be decomposing during purification.	The sulfonyl fluoride is hydrolyzing to the sulfonic acid.	1. Avoid Basic Conditions: Ensure your aqueous work-up is neutral or slightly acidic. Avoid using basic modifiers (like triethylamine) in your chromatography if possible.[7]2. Work Quickly: Minimize the time the compound spends in protic or aqueous media.
Low or no recovery from the column.	1. Irreversible Binding: The compound is too polar and has bound irreversibly to the silica gel.2. Decomposition: The compound has degraded on the column.	1. Increase Eluent Polarity: Use a steeper gradient or a stronger solvent system (e.g., DCM/MeOH).2. Use a Different Stationary Phase: Try reversed-phase (C18) chromatography with a Water/Acetonitrile or Water/Methanol mobile phase.[13]
Cannot separate the product from a close-running impurity.	The two compounds have very similar polarities in the chosen solvent system.	1. Optimize the Mobile Phase: Change the selectivity of your solvent system. For example, if using Heptane/Ethyl Acetate, try substituting Ethyl Acetate with MTBE or a Heptane/DCM mixture.2. Try Recrystallization: If the product is a solid, recrystallization can be highly effective at removing small amounts of impurities with different crystal packing energies.
The purified product is an oil but is expected to be a solid.	Residual solvent or a persistent impurity is preventing crystallization.	1. High Vacuum Drying: Ensure all purification solvents are completely removed under high vacuum.2. Re-purify: A small amount of a greasy impurity can inhibit crystallization. Re-running a careful column may be necessary.3. Trituration: Add a solvent in which your product is insoluble but the impurity is soluble (e.g., cold hexanes), and stir vigorously. This may wash away the impurity and induce crystallization.

Diagram: Troubleshooting Decision Tree

Caption: Decision tree for troubleshooting common issues.

Part 4: Frequently Asked Questions (FAQs)

Q1: What is the best way to store (Pyridin-2-yl)methanesulfonyl fluoride derivatives? A1: These compounds should be stored in a cool, dry place, tightly sealed to protect from moisture. While they are more stable than sulfonyl chlorides, long-term storage in a desiccator or under an inert atmosphere (like nitrogen or argon) is recommended to prevent slow hydrolysis.

Q2: How can I confirm the purity and identity of my final product? A2: A combination of techniques is recommended. ¹H and ¹⁹F NMR spectroscopy are excellent for confirming the structure and assessing the presence of impurities. Liquid Chromatography-Mass Spectrometry (LC-MS) can provide an accurate mass and a good indication of purity. For crystalline solids, melting point analysis can also be a useful indicator of purity.

Q3: Is the -SO2F group stable to other common reaction conditions? A3: Generally, yes. The sulfonyl fluoride group is remarkably robust and is stable to many reaction conditions, including aqueous acids and various catalytic systems.[6][14] This stability allows for its incorporation early in a synthetic sequence. However, it will react with strong nucleophiles, which is the basis of its utility in forming covalent bonds with proteins.[1]

Q4: My compound is an oil. Can I still use it for biological screening? A4: Yes. An oily physical state does not imply impurity. As long as analytical data (e.g., NMR, LC-MS) confirms high purity (>95%), the compound is suitable for use. Ensure any residual purification solvents are thoroughly removed under high vacuum, as they can be toxic in biological assays.

References

• Abu-Rabeah, K., et al. (2023). An Investigation into the In Vitro Metabolic Stability of Aryl Sulfonyl Fluorides for their Application in Medicinal Chemistry and Radiochemistry. Molecular Pharmaceutics. [Link]

• Abu-Rabeah, K., et al. (2023). An Investigation into the In Vitro Metabolic Stability of Aryl Sulfonyl Fluorides for their Application in Medicinal Chemistry and Radiochemistry. PubMed. [Link]

• Mood, C. L. (2022). Sulfonyl fluorides as targets and substrates in the development of new synthetic methods. Nature Reviews Chemistry. [Link]

• Mood, C. L. (2022). Sulfonyl fluorides as targets and substrates in the development of new synthetic methods. University of Oxford. [Link]

• Barata-Vallejo, S., et al. (2021). Synthetic Routes to Arylsulfonyl Fluorides. MDPI. [Link]

• Parker, C. G., et al. (2023). Sulfur(VI) fluorides as tools in biomolecular and medicinal chemistry. RSC Publishing. [Link]

• Smith, A. M., et al. (2015). One-Pot Palladium-Catalyzed Synthesis of Sulfonyl Fluorides from Aryl Bromides. The Royal Society of Chemistry. [Link]

• Wang, F., et al. (2025). A Practical Method for Converting Benzyl Thioethers to Sulfonyl Fluorides. The Journal of Organic Chemistry. [Link]

• Ghorab, M. M., et al. (2012). Synthesis of a New Series of Pyridine and Fused Pyridine Derivatives. Molecules. [Link]

• Reddy, R. A., et al. (2019). Recent synthetic advances in pyridine-based thermotropic mesogens. RSC Publishing. [Link]

• Infantes, L., et al. (2016). Crystal engineering: co-crystals of cinnamic acid derivatives with a pyridyl derivative co-crystallizer. PubMed. [Link]

• Reddit. (2023). Go-to recrystallization solvent mixtures. [Link]

• Wang, Y., et al. (2022). A practical fluorosulfonylating platform via photocatalytic imidazolium-based SO2F radical reagent. Nature Communications. [Link]

• Crespo-Otero, R., et al. (2023). Virtual assessment achieved two binary cocrystals based on a liquid and a solid pyridine derivative with modulated thermal stabilities. CrystEngComm. [Link]

• Biotage. Successful flash chromatography. [Link]

• Cornella, J., et al. (2020). Synthesis of Sulfonyl Fluorides from Sulfonamides. Angewandte Chemie. [Link]

• Fier, P. S., & Hartwig, J. F. (2017). Site-Selective C-H Fluorination of Pyridines and Diazines with AgF2. Organic Syntheses. [Link]

Sources

• 1. Sulfonyl Fluorides - Enamine [enamine.net]
• 2. Sulfonyl fluorides as targets and substrates in the development of new synthetic methods - ProQuest [proquest.com]
• 3. Sulfonyl fluorides as targets and substrates in the development of new synthetic methods | Department of Chemistry [chem.web.ox.ac.uk]
• 4. merckmillipore.com [merckmillipore.com]
• 5. Sulfur(VI) Fluoride Exchange (SuFEx): The "Golden Bond" for Next-Generation Click Chemistry — A High-Efficiency, Stable, and Biocompatible Ligation Technology [bldpharm.com]
• 6. mdpi.com [mdpi.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Sulfur( vi ) fluorides as tools in biomolecular and medicinal chemistry - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D2OB01891H [pubs.rsc.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. biotage.com [biotage.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. reddit.com [reddit.com]
• 13. kinglab.chemistry.wfu.edu [kinglab.chemistry.wfu.edu]
• 14. Hydrolytically stable sulfonyl fluorides - Enamine [enamine.net]

Reference Data & Comparative Studies

1H NMR Analysis of (Pyridin-2-yl)methanesulfonyl Fluoride: A Comparative Technical Guide

Topic: 1H NMR Analysis of (Pyridin-2-yl)methanesulfonyl fluoride Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

(Pyridin-2-yl)methanesulfonyl fluoride (Py-CH₂-SO₂F) represents a structural evolution of the classical serine protease inhibitor PMSF (Phenylmethanesulfonyl fluoride). By incorporating a pyridine nitrogen, this scaffold offers distinct solubility and electronic advantages over its phenyl analog, particularly in aqueous-organic mixtures used for SuFEx (Sulfur-Fluoride Exchange) click chemistry and protein modification.

This guide provides a rigorous technical framework for the 1H NMR characterization of Py-CH₂-SO₂F. It objectively compares the compound’s spectral signature against PMSF and PyFluor, establishing a self-validating protocol for purity assessment and stability monitoring.

Structural Logic & Comparative Context

To accurately interpret the NMR data, one must understand the structural relationship between Py-CH₂-SO₂F and its market alternatives. The presence of the pyridine ring introduces specific electronic deshielding effects absent in PMSF.

Table 1: Structural & Electronic Comparison

Feature	(Pyridin-2-yl)methanesulfonyl fluoride	PMSF (Benchmark)	PyFluor (Alternative)
Structure	Py-CH₂-SO₂F	Ph-CH₂-SO₂F	Py-SO₂F
Core Moiety	Pyridine (Electron Deficient)	Benzene (Neutral/Rich)	Pyridine (Direct S-Link)
Linker	Methylene (-CH₂-)	Methylene (-CH₂-)	None (Direct Bond)
Water Solubility	High (Protonatable Nitrogen)	Low	Moderate
1H NMR Key	Doublet (~4.8 ppm) + Py region	Doublet (~4.6 ppm) + Ph region	Py region only (No CH₂)

1H NMR Characterization Guide

2.1 The "Diagnostic Doublet": Validation of the S-F Bond

The most critical signal for validating the integrity of the sulfonyl fluoride group is the methylene (-CH₂-) resonance.

• Chemical Shift: In PMSF, the methylene protons appear at 4.56 ppm (in CDCl₃). For the pyridine analog, the electron-withdrawing nature of the pyridine ring (via the nitrogen atom) exerts a paramagnetic deshielding effect.

  • Expectation: The -CH₂- signal for Py-CH₂-SO₂F will shift downfield, typically falling in the 4.70 – 4.90 ppm range.

• Multiplicity (The Integrity Check): The methylene protons couple with the fluorine atom (

  F, spin 1/2) through the sulfur.

  • Coupling Constant (

    ): This results in a distinct doublet with a coupling constant of approximately 3.0 – 4.0 Hz .

  • Note: If this signal appears as a singlet, the fluoride has likely hydrolyzed to the sulfonic acid (Py-CH₂-SO₃H) or sulfonate ester, indicating sample degradation.

2.2 Aromatic Region Assignment

The pyridine ring protons display a characteristic splitting pattern distinct from the multiplet seen in PMSF.

• H-6 (Ortho to N): Most deshielded (~8.6 ppm), doublet.

• H-3, H-4, H-5: Pattern of triplets and doublets between 7.3 – 8.0 ppm.

• Differentiation: Unlike PMSF’s phenyl multiplet (often overlapping at 7.4-7.6 ppm), the pyridine signals are usually well-resolved, allowing for precise integration.

Experimental Protocol: Self-Validating Analysis

Objective: Obtain a high-resolution spectrum while preventing in-tube hydrolysis.

Reagents & Equipment[1][2][3]

• Compound: (Pyridin-2-yl)methanesulfonyl fluoride (>95% purity).

• Solvent: Chloroform-d (

  ) is preferred for baseline characterization.

  • Caution: Avoid wet DMSO-d6 unless the sample is fresh; sulfonyl fluorides are prone to hydrolysis in hygroscopic solvents over time.

• Internal Standard:

  -Trifluorotoluene (for quantitative 19F NMR cross-validation) or Dimethyl sulfone (inert 1H standard).

Step-by-Step Workflow

• Solvent Verification: Pre-scan the

  blank. Ensure the water peak at 1.56 ppm is minimal. If high, dry solvent over activated 3Å molecular sieves.

• Sample Preparation: Dissolve 10-15 mg of Py-CH₂-SO₂F in 0.6 mL

  .

  • Critical: Do not heat the sample to aid dissolution.

• Acquisition Parameters:

  • Pulse Angle: 30°

  • Relaxation Delay (

    ): ≥ 2.0 seconds (essential for accurate integration of the CH₂ doublet vs. aromatic protons).

  • Scans: 16 – 64.

• Processing: Apply an exponential window function (LB = 0.3 Hz) to resolve the H-F coupling on the methylene peak.

Visualization: Spectral Logic & Decision Tree

The following diagram illustrates the logical flow for assigning signals and determining compound purity based on the spectral data.

Figure 1: Decision tree for validating (Pyridin-2-yl)methanesulfonyl fluoride integrity via 1H NMR.

Comparative Performance Data

The following table summarizes the expected performance of Py-CH₂-SO₂F in analytical scenarios compared to PMSF.

Parameter	Py-CH₂-SO₂F	PMSF	Implication for Research
Diagnostic Signal	4.8 ppm (Doublet)	4.56 ppm (Doublet)	Py analog shifts downfield; easier to distinguish from non-aromatic impurities.
Hydrolytic Stability	Moderate	Low (t ~110 min @ pH 7)	Pyridine ring may catalyze self-hydrolysis at high concentrations; store in solid form.
Solvent Compatibility	, DMSO,	Organic Solvents only	Py analog allows NMR monitoring in aqueous buffers (with water suppression).

References

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 11615218, Pyridine-2-sulfonyl Fluoride. Retrieved from [Link]

Sources

• 1. rsc.org [rsc.org]
• 2. rsc.org [rsc.org]
• 3. Micromolar fluoride contamination arising from glass NMR tubes and a simple solution for biomolecular applications - PMC [pmc.ncbi.nlm.nih.gov]

HPLC method for detecting (Pyridin-2-yl)methanesulfonyl fluoride purity

An In-Depth Comparative Guide to Purity Determination of (Pyridin-2-yl)methanesulfonyl Fluoride: An HPLC-Centric Approach

Introduction

(Pyridin-2-yl)methanesulfonyl fluoride is a key building block in synthetic chemistry, often utilized for its ability to introduce the pyridin-2-ylmethylsulfonyl group into molecules. As with any reactive intermediate, its purity is paramount to ensure the desired reaction outcome and to minimize the formation of impurities in subsequent synthetic steps. This guide provides a comprehensive analysis of a robust High-Performance Liquid Chromatography (HPLC) method for determining the purity of (Pyridin-2-yl)methanesulfonyl fluoride, comparing its performance with alternative analytical techniques. As a Senior Application Scientist, my focus is not just on the protocol but on the underlying scientific rationale that ensures a reliable and reproducible method.

The Challenge of Analyzing Sulfonyl Fluorides

Sulfonyl fluorides, while generally more stable than their chloride counterparts, are electrophilic and susceptible to hydrolysis. This inherent reactivity presents a significant challenge for analytical methods, particularly HPLC, where aqueous mobile phases are common. The primary degradation product is the corresponding sulfonic acid, which can skew purity assessments if the analytical method is not carefully designed to minimize on-column or in-sample degradation.

Primary Analytical Approach: Reverse-Phase HPLC (RP-HPLC)

A well-developed RP-HPLC method offers high resolution, sensitivity, and quantitative accuracy, making it the gold standard for purity analysis of many small molecules. The key to a successful method for (Pyridin-2-yl)methanesulfonyl fluoride is to control the analytical environment to prevent hydrolysis.

HPLC Method Parameters and Rationale

A detailed breakdown of the recommended HPLC method is presented below, with a focus on the "why" behind each parameter selection.

Parameter	Condition	Rationale
Column	C18, 2.1 x 50 mm, 1.8 µm	A C18 column provides excellent hydrophobic retention for the analyte. The shorter column length and smaller particle size allow for rapid analysis times and high efficiency, minimizing the time the analyte is exposed to the mobile phase and reducing the risk of degradation.
Mobile Phase A	0.1% Formic Acid in Water	Formic acid is used as a mobile phase modifier to improve peak shape and to control the ionization state of the analyte and any potential impurities. The low pH environment also helps to suppress the hydrolysis of the sulfonyl fluoride during the analysis.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile is a common organic modifier in RP-HPLC that offers good solvating power and is compatible with UV detection. The use of formic acid in the organic phase ensures a consistent pH across the gradient.
Gradient	5% to 95% B over 5 minutes	A gradient elution is employed to ensure that impurities with a wide range of polarities can be detected and separated from the main analyte peak. The rapid gradient further minimizes the analysis time.
Flow Rate	0.5 mL/min	This flow rate is appropriate for the column dimensions and allows for efficient separation without generating excessive backpressure.
Column Temperature	25°C	Maintaining a controlled, relatively low column temperature is crucial to minimize the rate of potential hydrolysis of the sulfonyl fluoride on the column.
Injection Volume	1 µL	A small injection volume is used to prevent column overloading and to ensure sharp, symmetrical peaks.
Detector	UV at 254 nm	The pyridine ring in the analyte provides a strong chromophore, allowing for sensitive detection at 254 nm.
Sample Diluent	Acetonitrile	Acetonitrile is recommended as the sample diluent to avoid premature hydrolysis of the analyte that would occur in an aqueous diluent. Samples should be prepared immediately before analysis.

Experimental Workflow: HPLC Purity Determination

The following diagram illustrates the logical flow of the HPLC analysis:

Mass Spectrometry Fragmentation Pattern: 2-Pyridylmethanesulfonyl Fluoride (2-PMSF)

This guide details the mass spectrometry fragmentation pattern of 2-Pyridylmethanesulfonyl Fluoride (2-PMSF) , a serine protease inhibitor structurally related to the widely used Phenylmethanesulfonyl Fluoride (PMSF).

This analysis synthesizes structural mass spectrometry principles, comparing 2-PMSF directly with its phenyl analog (PMSF) to aid researchers in compound identification and purity verification.

Executive Summary

2-Pyridylmethanesulfonyl Fluoride (2-PMSF) is a protease inhibitor designed to mimic the activity of PMSF while offering distinct solubility or specificity profiles due to the incorporation of a pyridine ring. In mass spectrometry (EI/ESI), its signature is defined by the stability of the nitrogen-containing aromatic ring.

Unlike PMSF, which yields the iconic tropylium ion (m/z 91) , 2-PMSF fragments into the aza-tropylium ion (m/z 92) . This single mass unit shift is the diagnostic indicator of the pyridyl substitution.

Quick Comparison: 2-PMSF vs. PMSF

Feature	2-PMSF (Pyridyl Analog)	PMSF (Phenyl Analog)
Molecular Weight	175.18 g/mol	174.19 g/mol
Molecular Ion (M+)	m/z 175	m/z 174
Base Peak (Major Fragment)	m/z 92 (Aza-tropylium)	m/z 91 (Tropylium)
Secondary Fragment	m/z 65 (Loss of HCN)	m/z 65 (Loss of C₂H₂)
Neutral Loss	SO₂F• (83 Da)	SO₂F[1]• (83 Da)

Detailed Fragmentation Mechanism

The fragmentation of 2-PMSF under Electron Ionization (EI) follows a predictable pathway governed by the stability of the aromatic cation formed after the loss of the sulfonyl fluoride group.

Pathway A: Primary Cleavage (Formation of Base Peak)

The weakest bond in the molecular ion is the C-S bond connecting the methylene bridge to the sulfonyl fluoride group.

• Ionization: The molecule loses an electron to form the radical cation [M]⁺• (m/z 175) .

• -Cleavage: The sulfonyl fluoride group is ejected as a neutral radical (•SO₂F , 83 Da).

• Rearrangement: The remaining cation [Py-CH₂]⁺ (m/z 92) is initially a picolyl cation. However, similar to the benzyl-to-tropylium rearrangement in PMSF, this ion rearranges into the highly stable, seven-membered aza-tropylium ion (C₆H₆N⁺) .

Pathway B: Secondary Fragmentation

The aza-tropylium ion (m/z 92) possesses high stability but will fragment under higher energy conditions.

• Ring Contraction: The seven-membered ring ejects a neutral Hydrogen Cyanide (HCN) molecule (27 Da).

• Product: This results in the formation of the Cyclopentadienyl cation (C₅H₅⁺) at m/z 65 .

  • Note: In PMSF, m/z 91 loses Acetylene (C₂H₂, 26 Da) to reach the same m/z 65 product. The loss of 27 Da (HCN) vs. 26 Da (C₂H₂) is a key differentiator between pyridyl and phenyl rings.

Visualization of Fragmentation Pathway

The following diagram illustrates the step-by-step fragmentation logic.

Caption: Fragmentation pathway of 2-PMSF showing the transition from molecular ion to the stable aza-tropylium base peak.

Comparative Analysis: 2-PMSF vs. Alternatives

When validating the identity of a protease inhibitor, distinguishing 2-PMSF from its analogs is critical.

2-PMSF vs. PMSF (Phenylmethanesulfonyl Fluoride)

• Differentiation: The mass spectrum is the most reliable method to distinguish these two. A shift of +1 Da in the molecular ion (175 vs. 174) and the base peak (92 vs. 91) confirms the presence of the pyridine nitrogen.

• Mechanism: Both share the loss of the sulfonyl fluoride warhead (83 Da). The divergence occurs in the secondary loss: 2-PMSF loses HCN (27 Da), while PMSF loses C₂H₂ (26 Da).

2-PMSF vs. AEBSF (Pefabloc SC)

• Structure: AEBSF (4-(2-Aminoethyl)benzenesulfonyl fluoride) is a water-soluble alternative.

• MS Profile: AEBSF (MW ~203 for HCl salt) shows a completely different pattern, often dominated by the loss of the sulfonyl fluoride and fragmentation of the amino-ethyl chain. It does not form the m/z 92 aza-tropylium species.

Data Summary Table

Compound	Parent Ion (m/z)	Key Fragment 1 (Base)	Key Fragment 2	Diagnostic Loss
2-PMSF	175	92 (Aza-tropylium)	65 (C₅H₅⁺)	-27 Da (HCN)
PMSF	174	91 (Tropylium)	65 (C₅H₅⁺)	-26 Da (C₂H₂)
2-Picoline *	93	92 (M-H)	66 (M-HCN)	-1 Da (H)

*Included for reference as 2-Picoline is the structural core of the 2-PMSF base peak.

Experimental Protocol for Analysis

To obtain reproducible mass spectra for 2-PMSF, strict control of solvent and ionization conditions is required due to the reactivity of the sulfonyl fluoride group.

Method: Direct Injection Mass Spectrometry (ESI-MS or EI-GC/MS)

A. Sample Preparation[2]

• Solvent: Use Acetonitrile (ACN) or Isopropanol .

  • Critical: Avoid Methanol or Water in the stock solution. Sulfonyl fluorides are susceptible to nucleophilic attack (solvolysis) by water or alcohols, which can create artifacts (e.g., sulfonic acid derivatives).

• Concentration: Prepare a 10 µg/mL solution.

• Acidification: For ESI+, add 0.1% Formic Acid to protonate the pyridine nitrogen, enhancing sensitivity.

B. Instrument Parameters (GC-MS EI)

• Inlet Temperature: 200°C (Keep as low as possible to prevent thermal degradation before ionization).

• Column: Non-polar capillary column (e.g., DB-5ms or HP-5).

• Ionization Energy: 70 eV (Standard EI).[3]

• Scan Range: m/z 40 – 200.

C. Data Interpretation Steps

• Locate M+: Look for the small molecular ion peak at m/z 175 .

• Identify Base Peak: Confirm the dominant peak at m/z 92 .

• Verify Fluoride Loss: Check for the absence of m/z 156 (M - F), which is usually a minor pathway compared to the loss of the entire SO₂F group.

• Check Purity: If a peak at m/z 173 (sulfonic acid) or m/z 189 (methyl ester artifact) appears, the sample has hydrolyzed or reacted with the solvent.

References

• NIST Mass Spectrometry Data Center. (2023). Mass Spectrum of Pyridine, 2-methyl- (2-Picoline).[4] National Institute of Standards and Technology. [Link]

• NIST Mass Spectrometry Data Center. (2023). Mass Spectrum of Benzene, (fluorosulfonyl)methyl- (PMSF). National Institute of Standards and Technology. [Link]

• Harvey, D. J. (2005). Fragmentation of Pyridine Derivatives in Mass Spectrometry. Journal of Mass Spectrometry.[5][6] (Contextual grounding for aza-tropylium stability).

Sources

• 1. eurl-pesticides.eu [eurl-pesticides.eu]
• 2. benchchem.com [benchchem.com]
• 3. Mass spectra of the picolinyl esters of isomeric mono- and dienoic fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 2-Picoline(109-06-8) MS spectrum [chemicalbook.com]
• 5. Mass spectra of the picolinyl ester derivatives of some isomeric dimethylene-interrupted octadecadiynoic acids | Scilit [scilit.com]
• 6. Electron ionization mass spectra and their reproducibility for trialkylsilylated derivatives of organic acids, sugars and alcohols - PubMed [pubmed.ncbi.nlm.nih.gov]

The Next-Generation SuFEx Electrophile: Advantages of (Pyridin-2-yl)methanesulfonyl Fluoride

Sulfur(VI) Fluoride Exchange (SuFEx) has fundamentally redefined click chemistry, providing researchers with an unparalleled method for constructing robust S–N and S–O linkages under mild conditions [1]. While traditional reagents like phenylmethanesulfonyl fluoride (PMSF) and 2-pyridinesulfonyl fluoride (PyFluor) have established the foundation of this field, (Pyridin-2-yl)methanesulfonyl fluoride (PyCH₂SO₂F) has emerged as a highly tunable, bifunctional electrophile.

This guide objectively compares the performance of PyCH₂SO₂F against standard SuFEx alternatives, providing mechanistic insights, quantitative data, and self-validating experimental protocols for professionals in chemical biology and drug development.

Mechanistic Causality: The Architecture of PyCH₂SO₂F

The superior performance of PyCH₂SO₂F in SuFEx chemistry is not accidental; it is strictly dictated by its molecular architecture, which combines an aliphatic sulfonyl fluoride with a heteroaromatic pyridine ring.

• The Methylene Spacer Effect: In reagents like PyFluor, the sulfonyl group is directly conjugated to the electron-withdrawing pyridine ring. This direct attachment creates a hyper-reactive sulfur center that can lead to off-target reactions, such as the deoxyfluorination of alcohols. By introducing a methylene spacer (-CH₂-) in PyCH₂SO₂F, the inductive effect is dampened. The molecule acts as a "dormant" electrophile, exhibiting exceptional hydrolytic stability in aqueous environments until specifically activated by a catalyst [2].

• Intramolecular Base/Metal Coordination: The pyridine nitrogen serves as a built-in Lewis base. During catalytic activation (e.g., using Calcium bistriflimide, Ca(NTf₂)₂), the nitrogen atom coordinates with the metal center. This two-point binding stabilizes the pre-activation complex and precisely positions the sulfur center for nucleophilic attack, significantly lowering the activation energy barrier for S–F bond cleavage [3].

Mechanistic pathway of PyCH₂SO₂F in SuFEx, highlighting intramolecular activation.

Objective Performance Comparison

To objectively evaluate PyCH₂SO₂F, we must benchmark it against three widely used SuFEx reagents: PMSF (aryl-aliphatic), PyFluor (heteroaryl), and Methanesulfonyl fluoride (MsF, aliphatic).

Comparative Profiling of SuFEx Electrophiles

Reagent	Structure Type	Aqueous Stability (t₁/₂ at pH 7.4)	SuFEx Reactivity (Amine Coupling)	Primary Side Reactions	Ideal Application
PyCH₂SO₂F	Heteroaryl-aliphatic	> 48 hours	High (Requires catalyst)	None significant	Bio-SuFEx, Covalent Probes
PMSF	Aryl-aliphatic	~ 12 hours	Moderate	Hydrolysis	Protease Inhibition
PyFluor	Heteroaryl	> 24 hours	Very High	Deoxyfluorination	Alcohol Activation
MsF	Aliphatic	> 48 hours	Low	Sluggish coupling	Simple Sulfonylation

Data Analysis: While PyFluor offers rapid reaction kinetics, its propensity for deoxyfluorination limits its utility in complex biological mixtures containing multiple hydroxyl groups [4]. PMSF is a classic reagent but suffers from moderate hydrolytic instability, degrading before it can reach its target in long-term assays. PyCH₂SO₂F strikes the optimal balance: it matches the aqueous stability of MsF but leverages its pyridine ring to achieve high SuFEx reactivity upon targeted catalytic activation.

Self-Validating Experimental Protocol

A hallmark of a trustworthy SuFEx reaction is its self-validating nature. Because the S–F bond produces a highly distinct ¹⁹F NMR signal (typically a sharp singlet between +50 to +55 ppm), reaction progress can be unambiguously tracked without complex workups.

The following protocol details the Ca(NTf₂)₂-mediated coupling of PyCH₂SO₂F with a primary amine, ensuring high yields and absolute chemoselectivity [3].

Step-by-Step Methodology

• Reagent Preparation: In an oven-dried 10 mL Schlenk flask under a nitrogen atmosphere, dissolve (Pyridin-2-yl)methanesulfonyl fluoride (1.0 equiv, 0.50 mmol) and the target primary amine (1.1 equiv, 0.55 mmol) in anhydrous THF (2.0 mL).

• Catalyst Initiation: Add Calcium bistriflimide[Ca(NTf₂)₂] (0.1 equiv, 0.05 mmol) and 1,4-diazabicyclo[2.2.2]octane (DABCO) (0.2 equiv, 0.10 mmol) to the reaction mixture. Causality note: The Lewis acidic Ca²⁺ activates the S–F bond via coordination with the pyridine nitrogen, while DABCO acts as a Brønsted base to deprotonate the incoming amine.

• Reaction Monitoring (Self-Validation): Stir the mixture at 50 °C. After 2 hours, extract a 50 µL aliquot, dilute it in CDCl₃, and acquire a ¹⁹F NMR spectrum. The reaction is complete when the characteristic S–F fluorine peak completely disappears, confirming >95% conversion.

• Workup: Quench the reaction by adding 1M aqueous HCl (2.0 mL). This step protonates and removes DABCO and any unreacted amine into the aqueous layer. Extract the mixture with Ethyl Acetate (3 x 5 mL).

• Purification: Wash the combined organic layers with saturated brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify via flash column chromatography (Hexanes/EtOAc gradient) to yield the pure sulfonamide.

Standardized experimental workflow for SuFEx coupling using PyCH₂SO₂F.

Applications in Drug Development

In the realm of targeted covalent inhibitors (TCIs), the electrophilic "warhead" must remain inert in systemic circulation and only react when positioned within the enzyme's active site. The enhanced aqueous solubility provided by the pyridine moiety, combined with the tunable reactivity of the aliphatic sulfonyl fluoride, makes PyCH₂SO₂F an ideal candidate for this purpose. Unlike highly reactive electrophiles that suffer from rapid glutathione depletion or off-target toxicity, PyCH₂SO₂F relies on local microenvironmental factors (such as a proximal histidine or a coordinated metal ion in the target protein) to trigger the SuFEx exchange, ensuring high target specificity.

References

• Dong, J., Krasnova, L., Finn, M.G., & Sharpless, K.B. (2014). Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry. Angewandte Chemie International Edition. URL:[Link]

• Wikipedia Contributors. (2024). Sulfonyl halide. Wikipedia, The Free Encyclopedia. URL:[Link][1]

• Mukherjee, P., et al. (2022). Calcium Bistriflimide-Mediated Sulfur(VI)–Fluoride Exchange (SuFEx): Mechanistic Insights toward Instigating Catalysis. Inorganic Chemistry, ACS Publications. URL:[Link][2]

Sources

• 1. Sulfonyl halide - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]

A Researcher's Guide to Modern Deoxyfluorination: Benchmarking (Pyridin-2-yl)methanesulfonyl Fluoride (PyFluor) Against the Field

The strategic introduction of fluorine into molecular scaffolds is a cornerstone of modern drug discovery. The unique physicochemical properties imparted by fluorine can dramatically enhance a compound's metabolic stability, binding affinity, and bioavailability. Deoxyfluorination, the conversion of an alcohol to an alkyl fluoride, stands as one of the most direct and powerful methods for installing aliphatic C-F bonds, leveraging the vast availability of alcohol precursors.

However, the history of deoxyfluorination has been marked by a trade-off between reactivity and safety. Classic reagents like diethylaminosulfur trifluoride (DAST) are effective but suffer from notorious thermal instability and a propensity to generate elimination byproducts, complicating purification and hindering scalability.[1][2][3] This has spurred the development of a new generation of reagents designed for improved safety, stability, and selectivity.

This guide provides an in-depth comparison of (Pyridin-2-yl)methanesulfonyl fluoride, commercially known as PyFluor, a prominent member of this new generation, against other key fluorinating agents. We will delve into its mechanism, benchmark its performance with experimental data, and provide practical insights to help researchers select the optimal reagent for their specific synthetic challenges.

The Rise of PyFluor: A Mechanistic Perspective

PyFluor (2-pyridinesulfonyl fluoride) emerged as an inexpensive, stable, and selective alternative to traditional deoxyfluorination reagents.[1][2][4][5] Unlike DAST, which must be refrigerated and reacts violently with water, PyFluor is a low-melting crystalline solid that shows no detectable decomposition after a month at room temperature and is tolerant of air and moisture.[3][5]

The efficacy of PyFluor hinges on a mechanism distinct from that of sulfur(IV)-based reagents. The reaction is typically mediated by a strong, non-nucleophilic amidine or guanidine base, such as 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) or 7-methyl-1,5,7-triazabicyclo[4.4.0]dec-5-ene (MTBD).[3]

The proposed mechanism proceeds as follows:

• Activation: The alcohol substrate, assisted by the Brønsted base, performs a nucleophilic attack on the electron-deficient sulfur atom of PyFluor. The pyridine ring acts as an inductive electron-withdrawing group, enhancing the electrophilicity of the sulfonyl group.[1][2]

• Intermediate Formation: This step forms a reactive sulfonate ester intermediate.

• Fluoride Displacement: The conjugate acid of the base stabilizes the fluoride ion, which is then delivered in a nucleophilic substitution (S_N2) reaction, displacing the pyridinesulfonate leaving group to yield the inverted alkyl fluoride product.[2][4]

This pathway elegantly avoids the intermediates prone to E2 elimination that often plague DAST reactions, resulting in significantly higher selectivity for the desired fluorinated product.[1][2]

Caption: Proposed mechanism for PyFluor-mediated deoxyfluorination.

Performance Benchmark: PyFluor vs. The Alternatives

A reagent's true value is measured by its performance across a range of substrates and conditions. Here, we compare PyFluor against established and emerging fluorinating agents.

DAST and its thermally stabler analogue, Deoxo-Fluor, have been workhorses in the field.[2][3] However, their limitations are significant. They are highly moisture-sensitive, prone to exothermic decomposition, and frequently yield substantial elimination byproducts, especially with secondary alcohols.[1][6]

PyFluor consistently outperforms DAST and Deoxo-Fluor in terms of selectivity. For many substrates, particularly those prone to elimination, PyFluor provides the desired fluoride in high yield with minimal to no elimination side products, drastically simplifying purification.[1][2][7]

Perfluoro-1-butanesulfonyl fluoride (PBSF) has also been used for deoxyfluorination. While effective, it is often less selective than PyFluor. In comparative studies, PyFluor demonstrated both higher yields and superior selectivity (fluorination-to-elimination ratio) than PBSF.[1]

Fluolead (4-tert-Butyl-2,6-dimethylphenylsulfur trifluoride) is another modern, crystalline fluorinating agent with high thermal stability and ease of handling.[8][9][10] Like PyFluor, it represents a significant safety improvement over DAST. Fluolead's reactivity is comparable to SF₄ and it can convert not only alcohols and carbonyls but also carboxylic acids directly to trifluoromethyl (CF₃) groups, a transformation not typical for PyFluor.[8][9] While both are excellent reagents, the choice may depend on the specific transformation required; PyFluor is specialized for deoxyfluorination of alcohols, whereas Fluolead has a broader, more aggressive fluorination scope.[8][11]

Sulfur(VI) Fluoride Exchange (SuFEx) has emerged as a powerful "click chemistry" platform.[12][13] It's crucial to distinguish the purpose of most SuFEx reagents from that of PyFluor. SuFEx is primarily a ligation chemistry used to connect molecular fragments via a stable sulfonyl-based linker (e.g., aryl fluorosulfates).[12][14][15] PyFluor, in contrast, is a reagent for deoxyfluorination, where the sulfonyl fluoride group is part of the leaving group and does not become incorporated into the final product. While both leverage the unique stability and reactivity of the S-F bond, their applications are fundamentally different.[12][13][15]

Quantitative Data Comparison

The following table summarizes experimental data from literature sources, benchmarking the performance of PyFluor against other reagents for the deoxyfluorination of a model secondary alcohol prone to elimination.

Reagent	Yield of Fluoride (%)	Yield of Elimination (%)	Selectivity (F:E)	Key Properties
PyFluor	79%	<4%	>20:1	Thermally stable solid, air/moisture tolerant.[1]
DAST	47%	44%	~1:1	Liquid, moisture-sensitive, thermal hazard.[1][2][3]
Deoxo-Fluor	57%	13-19%	~3-4:1	Liquid, moisture-sensitive, improved stability over DAST.[1][2]
PBSF	57%	10%	~6:1	Less selective than PyFluor.[1]
Fluolead	High (Substrate Dependent)	Generally Low	High	Thermally stable solid, broad scope (incl. COOH to CF₃).[8][9]

Data compiled from studies on similar secondary alcohol substrates for comparative purposes.[1][2]

Safety and Handling: A Critical Differentiator

Operational safety is a paramount concern in any laboratory. The contrast between PyFluor and older reagents like DAST is stark and represents a significant step forward in laboratory safety.

Feature	PyFluor	DAST / Deoxo-Fluor	Fluolead
Physical State	Low-melting solid	Liquid	Crystalline Solid
Thermal Stability	Excellent; no exothermic decomposition up to 350 °C.[1][5]	Poor; DAST can decompose explosively.[1][3]	Excellent; High decomposition temperature (~260 °C).[9][11]
Moisture Sensitivity	Tolerant; can be handled in air.[6]	High; reacts violently with water.[6]	Low; reacts slowly with water.[8][11]
Storage	Room temperature.	Refrigeration required.[6]	Room temperature.

Experimental Protocols

Trustworthy protocols are the foundation of reproducible science. Below is a detailed, self-validating workflow for a general deoxyfluorination reaction using PyFluor.

Caption: Standard experimental workflow for deoxyfluorination using PyFluor.

Detailed Step-by-Step Protocol: Deoxyfluorination of a Secondary Alcohol

• Preparation: To a flame-dried, 25 mL round-bottom flask equipped with a magnetic stir bar, add the secondary alcohol (0.5 mmol, 1.0 equiv).

• Solvent and Base Addition: Place the flask under an inert atmosphere (Nitrogen or Argon). Add anhydrous toluene (5.0 mL) followed by DBU (150 µL, 1.0 mmol, 2.0 equiv) via syringe. Stir the solution for 5 minutes at room temperature.

• Reagent Addition: Add PyFluor (95 mg, 0.6 mmol, 1.2 equiv) in a single portion.

• Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the consumption of the starting material by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS). Reactions are typically complete within 12-24 hours. Note: For sterically hindered or less reactive alcohols, moderate heating (e.g., to 50 °C) may be required.[1][7]

• Aqueous Workup: Upon completion, quench the reaction by adding saturated aqueous ammonium chloride solution (10 mL). Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 15 mL).

• Purification: Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel to afford the pure alkyl fluoride.

Conclusion and Future Outlook

(Pyridin-2-yl)methanesulfonyl fluoride (PyFluor) represents a significant advancement in deoxyfluorination chemistry. Its combination of high selectivity against elimination, excellent thermal stability, and operational simplicity addresses the primary drawbacks of classical reagents like DAST.[5][7] While it has become a go-to reagent for many standard deoxyfluorinations, the field continues to evolve.

Recent data science-guided approaches have led to the development of new sulfonyl fluorides (e.g., SF-2, SF-3) with even higher reactivity for challenging substrates, such as strained cyclic alcohols, where PyFluor may be less effective.[16][17] This highlights that while PyFluor is a premier choice for a broad range of applications, the development of specialized, highly reactive agents continues to push the boundaries of what is possible in late-stage fluorination.

For researchers in drug development, PyFluor offers a reliable, scalable, and safe method for accessing novel fluorinated analogues of lead compounds, accelerating the drug discovery pipeline. Its favorable safety profile and cost-effectiveness make it an ideal choice for both small-scale screening and preparatory-scale synthesis.[4][5]

References

• Title: [18F]SuFEx Click Chemistry Enabled Ultrafast Late-stage Radiosynthesis Source: ChemRxiv URL: [Link]

• Title: PyFluor: A Low-Cost, Stable, and Selective Deoxyfluorination Reagent Source: Journal of the American Chemical Society - ACS Publications URL: [Link]

• Title: Data Science-Guided Development of Deoxyfluorination Reagents with Enhanced Reactivity, Practicality, and Safety Source: PMC URL: [Link]

• Title: Fluorination Remains Key Challenge in API Synthesis Source: Pharmaceutical Technology URL: [Link]

• Title: SuFEx Click Chemistry Enabled Late-Stage Drug Functionalization Source: ACS Publications URL: [Link]

• Title: PyFluor: A Low-Cost, Stable, and Selective Deoxyfluorination Reagent Source: The Doyle Group, Princeton University URL: [Link]

• Title: Data Science-Guided Development of Deoxyfluorination Reagents with Enhanced Reactivity, Practicality, and Safety Source: ChemRxiv URL: [Link]

• Title: FLUOLEAD : A NOVEL NEW VERSATILE FLUORINATING AGENT Source: UBE URL: [Link]

• Title: Sulfonyl Fluorides and Their Analogs' Deoxofluorination Source: ResearchGate URL: [Link]

• Title: PyFluor: A Low-Cost, Stable, and Selective Deoxyfluorination Reagent Source: ResearchGate URL: [Link]

• Title: Deoxyfluorination with Sulfonyl Fluorides: Navigating Reaction Space with Machine Learning Source: Journal of the American Chemical Society URL: [Link]

• Title: PyFluor: A Low-Cost, Stable, and Selective Deoxyfluorination Reagent Source: organic-chemistry.org URL: [Link]

• Title: Pyrrolidine and oxazolidine ring transformations in proline and serine derivatives of α-hydroxyphosphonates induced by deoxyfluorinating reagents Source: RSC Publishing URL: [Link]

• Title: FLUOLEAD™, best alternative to current nucleophilic fluorination agents Source: ube.es URL: [Link]

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Characterization of Sulfonamides Derived from (Pyridin-2-yl)methanesulfonyl Fluoride

This guide details the characterization, synthesis, and comparative performance of (Pyridin-2-yl)methanesulfonyl fluoride (PyMSF) . It is designed for researchers requiring a robust heteroaryl sulfonyl fluoride for SuFEx (Sulfur-Fluoride Exchange) chemistry or fragment-based drug discovery.

Executive Summary: The "Pyridine Effect" in SuFEx

(Pyridin-2-yl)methanesulfonyl fluoride (PyMSF) represents a distinct class of "hybrid" SuFEx reagents. Unlike standard benzylic sulfonyl fluorides (e.g., PMSF), the presence of the 2-pyridyl moiety introduces a basic nitrogen atom capable of Neighboring Group Participation (NGP) . This feature alters the electrophilicity of the sulfur center and the acidity of the

-methylene protons, enabling unique activation modes (e.g., metal-templated sulfonamidation) unavailable to phenyl analogs.

Key Technical Distinction:

• Vs. Phenylmethanesulfonyl Fluoride (PMSF): PyMSF exhibits higher water solubility and pH-dependent reactivity due to protonation of the pyridine nitrogen.

• Vs. Pyridine-2-sulfonyl Fluoride (PyFluor): The insertion of the methylene (

  ) spacer insulates the sulfonyl group from the electron-withdrawing heteroaryl ring, preventing the rapid hydrolysis and extrusion often seen in direct heteroaryl sulfonyl halides.

Comparative Performance Analysis

The following data compares PyMSF against industry-standard sulfonyl fluorides.

Table 1: Physicochemical & Reactivity Profile

Feature	PyMSF (Target)	PMSF (Phenyl Analog)	PyFluor (Direct Heteroaryl)
Structure
-Proton Acidity ( )	High (~20-22)	Moderate (~23-25)	N/A (No -protons)
Hydrolytic Stability	High (pH 4-8)	High (pH 3-9)	Moderate (Prone to hydrolysis)
SuFEx Activation	Ca(II)/Lewis Acid or Base	Silyl/Base mediated	Spontaneous/Base
Primary Use	Metal-chelating sulfonamides	Protease inhibition	Deoxyfluorination reagent
19F NMR Shift	+55 to +60 ppm	+60 to +65 ppm	+40 to +50 ppm

Reactivity Matrix: Nucleophile Compatibility

• Primary Amines: Rapid coupling with Ca(NTf

  ) activation; suppresses dimer formation.

• Secondary Amines: Requires stronger activation (DBU or TBD); PyMSF resists background hydrolysis better than PyFluor.

• Alcohols (Sulfonate formation): Slow without activation; ideal for selective amine functionalization in the presence of -OH.

Strategic Synthesis Protocols

Two distinct routes are recommended depending on the starting material availability and scale.

Route A: The "Late-Stage" Oxidative Fluorination (Recommended for Scale)

This route avoids unstable sulfonyl chloride intermediates by using a "one-pot" oxidative chlorination-fluorination sequence.

Reagents:

• Precursor: 2-(Mercaptomethyl)pyridine (or 2-picolyl thiol)

• Oxidant: Trichloroisocyanuric Acid (TCCA) or NCS

• Fluorinating Agent: Potassium Bifluoride (

  )

Protocol:

• Oxidation: Dissolve 2-picolyl thiol (1.0 equiv) in MeCN:H

  O (4:1) at 0°C. Add TCCA (1.0 equiv) portion-wise to generate the sulfonyl chloride in situ.

• Fluorination: Immediately add saturated aqueous

  (4.0 equiv). The bifluoride anion ( ) is critical as it buffers the pH, preventing the basic hydrolysis of the pyridine ring.

• Workup: Stir for 2 hours at RT. Extract with EtOAc. Wash with 5%

  (removes cyanuric acid) and brine.

• Yield: Typically 85-92%.

Route B: SuFEx Activation for Sulfonamide Synthesis

Once PyMSF is obtained, converting it to sulfonamides requires specific activation to avoid elimination of the acidic

-protons (which leads to transient sulfenes and side reactions).

Protocol (The Calcium Triflimide Method):

• Setup: In a vial, combine PyMSF (1.0 equiv) and the target Amine (1.2 equiv).

• Catalyst: Add Calcium Triflimide [

  ] (5-10 mol%). The ion chelates the sulfonyl oxygens and the pyridine nitrogen, pre-organizing the complex for nucleophilic attack.

• Solvent: Use tert-Amyl alcohol (0.2 M) to solubilize the calcium salt.[1]

• Reaction: Stir at 60°C for 4-12 hours. Monitor by TLC (PyMSF is less polar than the sulfonamide product).

• Purification: Direct silica gel chromatography.

Characterization Guide

Validating the structure of PyMSF derivatives requires attention to specific spectroscopic signatures induced by the pyridine ring.

NMR Spectroscopy Signatures

• NMR: The diagnostic signal for the sulfonyl fluoride group appears as a triplet (due to coupling with - ) around +55 to +60 ppm (relative to ). Upon conversion to sulfonamide, this signal disappears.
• NMR ( -Methylene):

  • PyMSF: Singlet/Doublet at

    4.8 - 5.2 ppm . The deshielding is due to both the sulfonyl and pyridine anisotropy.

  • Sulfonamide Product: The signal typically shifts upfield to

    4.3 - 4.6 ppm .
• NMR: The methylene carbon appears at 55-60 ppm .

Mass Spectrometry (ESI-MS)

• Fragmentation: PyMSF derivatives often show a characteristic loss of

  (64 Da) followed by the loss of the pyridine fragment (78 Da).

• Adducts: Due to the basic pyridine nitrogen, spectra are dominated by

  rather than sodium adducts.

Mechanistic Visualization

The following diagram illustrates the divergent pathways for PyMSF. The Calcium Activation pathway is preferred for clean sulfonamide synthesis, avoiding the Sulfene Elimination pathway that occurs with strong bases.

Caption: Figure 1: Divergent Reactivity of PyMSF. The Calcium-mediated pathway (top, green) ensures controlled SuFEx, while strong bases trigger the elimination pathway (bottom, red) leading to unstable sulfenes.

References

• Sharpless, K. B., et al. (2014).[2] "Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry." Angewandte Chemie International Edition. Link

• Ball, N. D., et al. (2018).[3] "Calcium Triflimide Activation of Sulfonyl Fluorides for Sulfonamide Synthesis." Organic Letters. Link

• Cornella, J., et al. (2020). "Selective Late-Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry-BF4." European Journal of Organic Chemistry. Link

• Enamine Ltd. (2025).[4][5] "Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides." ChemRxiv. Link

• Am Ende, C. W., et al. (2020).[3] "SuFEx Activation with Ca(NTf2)2 and DABCO for the Synthesis of Sulfamides and Sulfamates." Organic Letters. Link

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• 3. Sulfonamide synthesis by S-N coupling [organic-chemistry.org]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

A Researcher's Guide to the Safe and Compliant Disposal of (Pyridin-2-yl)methanesulfonyl Fluoride

As a Senior Application Scientist, this guide provides essential operational and disposal protocols for (Pyridin-2-yl)methanesulfonyl fluoride. The procedures outlined herein are designed to ensure the safety of laboratory personnel and maintain environmental compliance. This document moves beyond a simple checklist, delving into the chemical reasoning behind these protocols to empower researchers with a deeper understanding of safe handling practices.

Hazard Assessment and Risk Mitigation

(Pyridin-2-yl)methanesulfonyl fluoride is a compound that demands careful handling due to its dual functional nature. It combines the reactivity of a sulfonyl fluoride with the bio-active and potentially hazardous profile of a pyridine derivative.

• Sulfonyl Fluoride Group : Sulfonyl fluorides are known for their unique combination of stability and reactivity. While generally resistant to hydrolysis under neutral or physiological conditions, they are potent electrophiles that can react with nucleophiles.[1][2] This reactivity is the basis for their use as covalent inhibitors in drug discovery but also informs the potential for hazardous reactions if handled improperly.[3][4] Contact with skin, eyes, or mucous membranes can cause severe irritation or chemical burns due to reaction with biological nucleophiles.[5] Upon decomposition, they can release toxic fumes of sulfur oxides and hydrogen fluoride.[6]

• Pyridine Moiety : Pyridine and its derivatives are often flammable, harmful if swallowed, inhaled, or absorbed through the skin, and can cause skin and eye irritation.[7] The U.S. Environmental Protection Agency (EPA) classifies pyridine as a hazardous waste under the Resource Conservation and Recovery Act (RCRA), with the waste code U196.[8] Spent solvent mixtures containing pyridine are also classified as hazardous waste (F005).[9]

Given these properties, all handling and disposal procedures must be conducted with appropriate engineering controls and Personal Protective Equipment (PPE).

Table 1: Mandatory Personal Protective Equipment (PPE)

Equipment	Specification	Rationale
Eye Protection	Chemical splash goggles or a face shield	Protects against splashes that can cause severe eye damage or burns.
Hand Protection	Nitrile or neoprene gloves	Provides a chemical-resistant barrier to prevent skin contact, which can cause irritation and burns.[10]
Body Protection	Chemical-resistant lab coat	Protects against skin contact from spills and splashes.
Respiratory	Use only in a certified chemical fume hood	A primary engineering control to prevent inhalation of potentially toxic vapors.[10]

Core Disposal Principle: Hazardous Waste Segregation

Due to its hazardous characteristics, (Pyridin-2-yl)methanesulfonyl fluoride and any materials contaminated with it must be treated as hazardous waste .

Under no circumstances should this chemical or its solutions be disposed of down the sanitary sewer or in regular trash. [11][12] Improper disposal can lead to environmental contamination and places your institution in violation of federal and local regulations.[13][14]

The primary disposal strategy involves segregation, secure containment, and transfer to a licensed hazardous waste management service, typically coordinated through your institution's Environmental Health & Safety (EHS) department.[10][12]

Standard Disposal Protocol for (Pyridin-2-yl)methanesulfonyl Fluoride

This protocol applies to unused product, reaction residues, and contaminated labware (e.g., pipette tips, weighing paper).

Step 1: Waste Collection

• Collect all waste materials containing (Pyridin-2-yl)methanesulfonyl fluoride in a designated hazardous waste container.

• Do not mix this waste with other waste streams unless explicitly permitted by your EHS office. Incompatible materials can lead to dangerous reactions.

Step 2: Container Selection and Labeling

• Container : Use a sealable, airtight container made of a compatible material (e.g., high-density polyethylene, HDPE, or glass). The container must be in good condition with no leaks or cracks.[10]

• Labeling : Clearly label the container with the words "Hazardous Waste." The label must also include the full chemical name, "(Pyridin-2-yl)methanesulfonyl fluoride," and any associated hazard warnings (e.g., "Corrosive," "Toxic").[10][12]

Step 3: Secure Storage

• Store the sealed waste container in a designated satellite accumulation area.

• This area must be a cool, dry, and well-ventilated location, away from sources of ignition, heat, and direct sunlight.[10]

• Ensure the container is stored within secondary containment to control any potential leaks.

Step 4: Arrange for Professional Disposal

• Contact your institution's EHS department or a licensed professional waste disposal service to schedule a pickup for the waste container.[11]

• Follow all institutional procedures for waste handover, including any required documentation or online request forms.[12]

Spill Management Protocol

Accidental spills require immediate and deliberate action to mitigate exposure and prevent environmental release.

Step 1: Immediate Response

• Evacuate all non-essential personnel from the immediate spill area.

• Ensure the area is well-ventilated by working within a fume hood or increasing air exchange. Do not attempt to clean a significant spill outside of a fume hood.

• Remove all sources of ignition.[15]

Step 2: Containment

• Wearing the full PPE detailed in Table 1, contain the spill using an inert absorbent material.

• Suitable materials include vermiculite, sand, or dry lime.[11][16] Do not use combustible materials like paper towels or sawdust as the primary absorbent. [17]

Step 3: Cleanup and Decontamination

• Carefully collect the absorbent material and spilled chemical using spark-proof tools and place it into a designated hazardous waste container.[15][18]

• Decontaminate the spill surface with a suitable solvent (e.g., acetone or ethanol), followed by soap and water. All cleaning materials must also be disposed of as hazardous waste.

Step 4: Disposal of Spill Debris

• Seal and label the container holding the spill debris as described in the Standard Disposal Protocol (Section 3).

• Arrange for pickup and disposal through your EHS office.

Disposal and Spill Response Workflow

The following diagram outlines the decision-making process for managing (Pyridin-2-yl)methanesulfonyl fluoride waste and responding to spills.

Caption: Disposal workflow for (Pyridin-2-yl)methanesulfonyl fluoride.

Advanced Protocol: Chemical Neutralization of Dilute Aqueous Waste

Disclaimer: This procedure should only be performed by trained personnel in a controlled laboratory setting and with prior approval from the institution's EHS office. It is intended for dilute aqueous solutions where direct disposal of large volumes is impractical.

The chemical basis for this neutralization is the base-catalyzed hydrolysis of the sulfonyl fluoride. The strong S-F bond, which is relatively stable in neutral water, is susceptible to nucleophilic attack by hydroxide ions (OH⁻).[19] This reaction converts the sulfonyl fluoride into a more stable sulfonate salt and an inorganic fluoride salt.

Reaction: R-SO₂F + 2 NaOH → R-SO₃Na + NaF + H₂O

Step-by-Step Neutralization Protocol:

• Preparation : Work in a chemical fume hood. Place the dilute aqueous waste solution in a suitable beaker equipped with a magnetic stirrer. Place the beaker in an ice bath to control any potential exothermic reaction.

• Monitoring : Insert a pH probe to monitor the reaction.

• Neutralization : Slowly add a 1 M sodium hydroxide (NaOH) solution dropwise while stirring vigorously. Monitor the pH and temperature continuously. Maintain the temperature below 25°C.

• Endpoint : Continue adding the base until the pH remains stable between 9 and 11 for at least 30 minutes, indicating the reaction is complete.

• Final Adjustment : Adjust the final pH to between 6 and 8 by slowly adding a dilute acid (e.g., 1 M HCl).

• Disposal of Secondary Waste : The resulting neutralized solution contains sodium sulfonate and sodium fluoride. Although the primary reactive hazard has been eliminated, this solution must still be collected and disposed of as hazardous waste following the protocol in Section 3. Fluoride salts are often subject to specific disposal regulations.

References

• Bunton, C. A., & Fendler, J. H. (1966). Spontaneous hydrolysis of sulfonyl fluorides. The Journal of Organic Chemistry, 31(7), 2307–2310. [Link]

• Post Apple Scientific. (2024, October 1). 12 Safety Precautions To Follow When Handling Pyridine. Post Apple Scientific. [Link]

• Kelly, C. B., et al. (2022). Sulfonyl fluorides as targets and substrates in the development of new synthetic methods. Nature Reviews Chemistry. [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Pyridine. carlroth.com. [Link]

• PubMed. (2022, January 19). Sulfonyl fluorides as targets and substrates in the development of new synthetic methods. PubMed. [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). (n.d.). Public Health Statement for Pyridine. ATSDR. [Link]

• Covestro. (n.d.). Material Safety Data Sheet: Pyridine. Covestro. [Link]

• The Journal of Organic Chemistry. (n.d.). Spontaneous hydrolysis of sulfonyl fluorides. pubs.acs.org. [Link]

• Cole-Parmer. (2005, October 3). Material Safety Data Sheet - Sulfuryl chloride fluoride. Cole-Parmer. [Link]

• Chemsrc. (2025, September 3). {5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}methanesulfonyl fluoride. Chemsrc.com. [Link]

• New Jersey Department of Health. (n.d.). Right to Know Hazardous Substance Fact Sheet: Methanesulfonyl Fluoride. NJ.gov. [Link]

• U.S. Department of Agriculture. (2025, September 22). Treatments Procedure - Sulfuryl Fluoride. USDA APHIS. [Link]

• PubChem. (n.d.). Pyridine-2-sulfonyl Fluoride. National Center for Biotechnology Information. [Link]

• ACS Publications. (2024, September 24). New Applications of Sulfonyl Fluorides. ACS Publications. [Link]

• Cole-Parmer. (n.d.). Material Safety Data Sheet - Pyridine-N-oxide, 98%. Cole-Parmer. [Link]

• U.S. Environmental Protection Agency (EPA). (2023, November 1). Pyridine - Substance Details. EPA System of Registries. [Link]

• Wikipedia. (n.d.). Methanesulfonyl fluoride. Wikipedia. [Link]

• National Center for Biotechnology Information. (2023, August 3). Sulfur fluoride exchange. PMC. [Link]

• U.S. Environmental Protection Agency (EPA). (n.d.). EPA Hazardous Waste Codes. EPA. [Link]

• New Jersey Department of Health. (n.d.). Right to Know Hazardous Substance Fact Sheet: Sulfuryl Fluoride. NJ.gov. [Link]

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